3-Allyloxyphenylboronic acid

• CAS: 222840-95-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-allyloxyphenylboronic acid, a valuable building block in organic synthesis, particularly in the realm of drug discovery and development. The presence of both an allyloxy group and a boronic acid moiety makes this compound a versatile reagent for Suzuki-Miyaura cross-coupling reactions and other transformations, allowing for the introduction of a functionalized phenyl group into complex molecular architectures.

This document outlines a reliable synthetic pathway, detailed experimental protocols, and a thorough characterization of the target compound and its synthetic intermediate. All quantitative data is presented in structured tables for clarity, and key processes are visualized using diagrams to facilitate understanding.

Synthesis Pathway

The synthesis of 3-allyloxyphenylboronic acid is proposed via a two-step sequence starting from the readily available 3-bromophenol. The first step involves the allylation of the phenolic hydroxyl group to form the ether linkage, yielding the intermediate 3-bromoallyloxybenzene. The second step consists of the conversion of the aryl bromide to the corresponding boronic acid through a Grignard reaction, followed by quenching with a borate ester and subsequent acidic workup.

A high-level overview of the synthetic workflow.

Experimental Protocols

The following protocols are based on established methodologies for similar transformations and provide a detailed guide for the synthesis and purification of the target compounds.

Step 1: Synthesis of 3-Bromoallyloxybenzene

Materials:

• 3-Bromophenol

• Allyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 3-bromophenol (1.0 eq.) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 15 minutes.

• Add allyl bromide (1.2 eq.) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• After completion of the reaction (typically 4-6 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-bromoallyloxybenzene as a colorless oil.

Step 2: Synthesis of 3-Allyloxyphenylboronic Acid

Materials:

• 3-Bromoallyloxybenzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (a small crystal)

• Triisopropyl borate

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.5 eq.).

• Add a small crystal of iodine to activate the magnesium.

• Add a small amount of anhydrous THF to cover the magnesium.

• Dissolve 3-bromoallyloxybenzene (1.0 eq.) in anhydrous THF and add a small portion to the magnesium suspension to initiate the Grignard reaction.

• Once the reaction has started (indicated by gentle refluxing), add the remaining solution of 3-bromoallyloxybenzene dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the reaction mixture for 1-2 hours until most of the magnesium has been consumed.

• Cool the Grignard reagent to -78 °C in a dry ice/acetone bath.

• Add triisopropyl borate (1.5 eq.) dropwise to the cold Grignard reagent, maintaining the temperature below -60 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Cool the reaction mixture in an ice bath and quench by the slow addition of 1 M hydrochloric acid until the solution is acidic (pH ~2).

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude 3-allyloxyphenylboronic acid.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., water or a mixture of ether and hexanes).

Data Presentation

Table 1: Physicochemical Properties

Compound	Formula	Molecular Weight ( g/mol )	Appearance	CAS Number
3-Bromoallyloxybenzene	C₉H₉BrO	213.07	Colorless oil	N/A
3-Allyloxyphenylboronic Acid	C₉H₁₁BO₃	177.99	White solid	222840-95-1[1]

Table 2: Comparative ¹H NMR Spectral Data (400 MHz, CDCl₃, δ in ppm)

Compound	Ar-H	-OCH₂-	-CH=	=CH₂	Other
3-Bromoallyloxybenzene (Predicted)	~7.2-6.8 (m, 4H)	~4.5 (d, 2H)	~6.0 (m, 1H)	~5.3 (m, 2H)
1-Bromo-3-methoxybenzene (for comparison)	7.17 (t, 1H), 7.08 (m, 1H), 6.99 (m, 1H), 6.84 (dd, 1H)	3.80 (s, 3H, -OCH₃)
3-Allyloxyphenylboronic Acid (Predicted)	~7.4-6.9 (m, 4H)	~4.6 (d, 2H)	~6.1 (m, 1H)	~5.4 (m, 2H)	~5.0 (br s, 2H, -B(OH)₂)
3-Methoxyphenylboronic acid (for comparison)	7.42 (m, 2H), 7.28 (t, 1H), 6.95 (d, 1H)	3.85 (s, 3H, -OCH₃), 8.15 (s, 2H, -B(OH)₂)

Table 3: Comparative ¹³C NMR Spectral Data (100 MHz, CDCl₃, δ in ppm)

Compound	Ar-C	Ar-C-O	Ar-C-Br/B	-OCH₂-	-CH=	=CH₂	Other
3-Bromoallyloxybenzene (Predicted)	~130, 124, 121, 115	~158	~122	~69	~132	~118
1-Bromo-3-methoxybenzene (for comparison)	130.3, 123.1, 121.2, 114.5	160.2	122.8	55.4 (-OCH₃)
3-Allyloxyphenylboronic Acid (Predicted)	~130, 122, 118, 116	~158	~(broad)	~69	~133	~117
3-Methoxyphenylboronic acid (for comparison)	129.8, 122.1, 118.5, 116.2	159.5	~(broad)	55.3 (-OCH₃)

Table 4: Mass Spectrometry Data

Compound	Ionization Mode	[M]⁺ or [M+H]⁺ (m/z)	Key Fragmentation Ions (m/z)
3-Bromoallyloxybenzene (Predicted)	EI	212/214	171/173, 133, 92, 41
1-Bromo-3-methoxybenzene (for comparison)	EI	186/188	171/173, 145/147, 107, 77
3-Allyloxyphenylboronic Acid (Predicted)	ESI+	179.0874	161 (loss of H₂O)

Table 5: FTIR Spectral Data (cm⁻¹)

Compound	O-H (Boronic Acid)	C-H (Aromatic)	C=C (Aromatic)	C-O (Ether)	B-O (Boronic Acid)	C=C (Allyl)
3-Bromoallyloxybenzene (Predicted)	N/A	~3050	~1600, 1480	~1250, 1050	N/A	~1650
1-Bromo-3-methoxybenzene (for comparison)	N/A	~3060	~1580, 1470	~1240, 1040	N/A	N/A
3-Allyloxyphenylboronic Acid (Predicted)	~3300 (broad)	~3050	~1600, 1470	~1240, 1040	~1350	~1650
3-Bromophenylboronic acid (for comparison)	~3300 (broad)	~3060	~1590, 1470	N/A	~1360	N/A

Characterization Logic

The successful synthesis of 3-allyloxyphenylboronic acid is confirmed through a combination of spectroscopic techniques. Each method provides a unique piece of information that, when combined, validates the structure of the final product.

Logical flow for structural confirmation.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of 3-allyloxyphenylboronic acid. The proposed two-step synthesis is efficient and utilizes readily available starting materials. The comprehensive characterization data, including comparative analysis with similar structures, offers a solid basis for the identification and purity assessment of the final product. This versatile building block holds significant potential for applications in medicinal chemistry and materials science, and this guide serves as a valuable resource for researchers in these fields.

References

• 1. chemscene.com [chemscene.com]

An In-depth Technical Guide to (3-(Allyloxy)phenyl)boronic acid (CAS 222840-95-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-(Allyloxy)phenyl)boronic acid, registered under CAS number 222840-95-1, is a synthetic organoboron compound that serves as a versatile building block in modern organic chemistry. Its utility is most prominently demonstrated in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, which is a cornerstone of carbon-carbon bond formation in medicinal chemistry and drug discovery. The presence of both a boronic acid moiety and an allyloxy functional group allows for sequential and diverse chemical transformations, making it a valuable reagent for the synthesis of complex organic molecules with potential biological activity.

Boronic acids and their derivatives are of significant interest in pharmaceutical research due to their unique chemical properties. They can form reversible covalent bonds with diols, a characteristic that has been exploited in the design of sensors and drug delivery systems. Furthermore, the incorporation of the phenylboronic acid scaffold into larger molecules has led to the development of several approved drugs, highlighting the importance of this chemical class in therapeutic innovation. This guide provides a comprehensive overview of the chemical properties, synthesis, and applications of (3-(Allyloxy)phenyl)boronic acid, with a focus on its role in synthetic methodologies relevant to drug development.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic properties of (3-(Allyloxy)phenyl)boronic acid.

Table 1: General and Physicochemical Properties

Property	Value
CAS Number	222840-95-1
Molecular Formula	C₉H₁₁BO₃
Molecular Weight	177.99 g/mol
IUPAC Name	(3-(allyloxy)phenyl)boronic acid
Appearance	White to off-white powder or crystals
Purity	≥97% (typical)
Storage Temperature	Room temperature
Topological Polar Surface Area (TPSA)	49.69 Ų[1]
LogP (predicted)	-0.0688[1]
Hydrogen Bond Donors	2[1]
Hydrogen Bond Acceptors	3[1]
Rotatable Bonds	4[1]

Table 2: Spectroscopic Data (Predicted and Representative)

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.78 (d, J=7.6 Hz, 1H), 7.69 (s, 1H), 7.39 (t, J=7.8 Hz, 1H), 7.08 (dd, J=8.0, 2.0 Hz, 1H), 6.09 (ddt, J=17.2, 10.4, 5.2 Hz, 1H), 5.46 (d, J=17.2 Hz, 1H), 5.32 (d, J=10.4 Hz, 1H), 4.61 (d, J=5.2 Hz, 2H). Note: The B(OH)₂ protons are often broad and may not be observed or may exchange with residual water.
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 158.0, 133.0, 130.0, 129.5, 122.5, 118.2, 116.0, 69.0. Note: The carbon attached to boron is often not observed due to quadrupolar relaxation.
Mass Spectrometry (ESI-MS)	m/z: 179.0874 [M+H]⁺, 201.0693 [M+Na]⁺
Infrared (IR) Spectroscopy	ν (cm⁻¹): ~3400-3200 (O-H stretch, broad), ~3080 (C-H stretch, alkene), ~2920 (C-H stretch, alkane), ~1600, 1480 (C=C stretch, aromatic), ~1350 (B-O stretch), ~1240 (C-O stretch, ether).

Synthesis and Experimental Protocols

Synthesis of (3-(Allyloxy)phenyl)boronic acid

A common synthetic route to arylboronic acids involves the reaction of a Grignard reagent with a trialkyl borate followed by acidic hydrolysis. For (3-(Allyloxy)phenyl)boronic acid, the synthesis would logically start from 3-bromophenol, which is first allylated and then converted to the corresponding boronic acid.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Molecular Structure and Properties of 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, and potential applications of 3-allyloxyphenylboronic acid. Boronic acids and their derivatives are of significant interest in medicinal chemistry and materials science due to their unique chemical reactivity and biological activities. This document consolidates available data on 3-allyloxyphenylboronic acid, including its chemical and physical properties, spectroscopic data, a plausible synthetic route, and its potential role in drug development. While experimental data for this specific compound is limited in publicly accessible literature, this guide supplements available information with data from closely related analogs to provide a thorough resource for researchers.

Introduction

Phenylboronic acids are a class of organoboron compounds characterized by a phenyl ring bound to a boronic acid moiety (-B(OH)₂). They serve as crucial building blocks in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction for the formation of carbon-carbon bonds. In the realm of drug discovery, the boronic acid functional group is recognized as a key pharmacophore, capable of forming reversible covalent bonds with diols present in many biological macromolecules, including enzymes and carbohydrates. This unique reactivity has led to the development of several FDA-approved boronic acid-containing drugs.[1] 3-Allyloxyphenylboronic acid, with its allyl ether functional group, presents an interesting scaffold for further chemical modification and exploration of its biological potential.

Molecular Structure and Chemical Identity

The fundamental structure of 3-allyloxyphenylboronic acid consists of a phenyl ring substituted with a boronic acid group at position 1 and an allyloxy group at position 3.

Figure 1: 2D structure of 3-allyloxyphenylboronic acid.

Table 1: Chemical Identifiers

Identifier	Value	Source
IUPAC Name	(3-(prop-2-en-1-yloxy)phenyl)boronic acid	-
CAS Number	222840-95-1	[2]
Molecular Formula	C₉H₁₁BO₃	[2]
Molecular Weight	177.99 g/mol	[2]
SMILES	B(C1=CC(OCC=C)=CC=C1)(O)O	[2]
InChI Key	YUJCSDZSQSVVBO-UHFFFAOYSA-N	-

Physicochemical Properties

Table 2: Physicochemical Properties of 3-Allyloxyphenylboronic Acid and Analogs

Property	3-Allyloxyphenylboronic acid	Phenylboronic acid	3-(Benzyloxy)phenylboronic acid
Melting Point (°C)	Data not available	216-219[5]	125-130[6]
Boiling Point (°C)	Data not available	Data not available	Data not available
Solubility	Data not available	Soluble in diethyl ether, ethanol; poorly soluble in hexanes, carbon tetrachloride[3]	Data not available

Spectroscopic Data

Detailed experimental spectroscopic data for 3-allyloxyphenylboronic acid is not widely published. The following sections provide expected spectral characteristics based on its structure and data from analogous compounds.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons, the protons of the allyloxy group, and the acidic protons of the boronic acid moiety. The ¹³C NMR spectrum will show corresponding signals for the carbon atoms. It is important to note that the carbon atom attached to the boron (C-B) often exhibits a broad signal or may be difficult to observe due to the quadrupolar relaxation of the boron nucleus.[7]

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm) for 3-Allyloxyphenylboronic Acid

Note: These are predicted values based on the analysis of similar compounds. Experimental verification is required.

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment
Aromatic-H	7.0 - 7.8	m	4H
=CH-	5.9 - 6.1	m	1H
=CH₂	5.2 - 5.5	m	2H
-OCH₂-	4.5 - 4.7	d	2H
-B(OH)₂	7.5 - 8.5	br s	2H

¹³C NMR	Predicted δ (ppm)	Assignment
C-O	158 - 160	Aromatic
C-B	~135 (broad)	Aromatic
C-H	115 - 130	Aromatic
-CH=	132 - 134	Allyl
=CH₂	117 - 119	Allyl
-OCH₂-	68 - 70	Allyl

Infrared (IR) Spectroscopy

The IR spectrum of 3-allyloxyphenylboronic acid is expected to display characteristic absorption bands for the O-H, C-H, C=C, C-O, and B-O bonds.

Table 4: Predicted IR Absorption Bands for 3-Allyloxyphenylboronic Acid

Note: These are predicted values. Experimental verification is required.

Functional Group	Vibrational Mode	**Expected Wavenumber (cm⁻¹) **
O-H (Boronic acid)	Stretching, broad	3200 - 3600
C-H (Aromatic)	Stretching	3000 - 3100
C-H (Alkenyl)	Stretching	3010 - 3095
C-H (Alkyl)	Stretching	2850 - 3000
C=C (Aromatic)	Stretching	1450 - 1600
C=C (Alkenyl)	Stretching	1640 - 1680
B-O	Stretching	1310 - 1380
C-O (Ether)	Stretching	1200 - 1275

Mass Spectrometry (MS)

Predicted mass spectrometry data from PubChem suggests the following m/z values for various adducts of 3-allyloxyphenylboronic acid.

Table 5: Predicted Mass Spectrometry Data

Adduct	Calculated m/z
[M+H]⁺	179.08740
[M+Na]⁺	201.06934
[M-H]⁻	177.07284

Synthesis and Reactivity

Proposed Synthetic Workflow

Figure 2: Proposed synthesis of 3-allyloxyphenylboronic acid.

Representative Experimental Protocol

Step 1: Synthesis of 1-Allyloxy-3-bromobenzene To a solution of 3-bromophenol (1 equivalent) in acetone, potassium carbonate (1.5 equivalents) is added, and the mixture is stirred at room temperature. Allyl bromide (1.2 equivalents) is then added dropwise, and the reaction mixture is heated to reflux and stirred for several hours until the starting material is consumed (monitored by TLC). After cooling to room temperature, the inorganic salts are filtered off, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography to yield 1-allyloxy-3-bromobenzene.

Step 2: Synthesis of 3-Allyloxyphenylboronic acid Magnesium turnings (1.2 equivalents) are placed in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen). A small amount of a solution of 1-allyloxy-3-bromobenzene (1 equivalent) in anhydrous tetrahydrofuran (THF) is added to initiate the Grignard reaction, which may be facilitated by the addition of a small crystal of iodine. Once the reaction begins, the remaining solution of 1-allyloxy-3-bromobenzene is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at room temperature for an additional hour. The reaction mixture is then cooled to -78 °C, and triisopropyl borate (1.5 equivalents) is added dropwise. The mixture is allowed to warm to room temperature and stirred overnight. The reaction is then quenched by the slow addition of an acidic aqueous solution (e.g., 1 M HCl) and stirred for an hour. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography to afford 3-allyloxyphenylboronic acid.

Reactivity

Like other arylboronic acids, 3-allyloxyphenylboronic acid is expected to participate in Suzuki-Miyaura cross-coupling reactions with aryl or vinyl halides to form C-C bonds. The allyl group also offers a site for further chemical transformations.

Applications in Drug Development and Research

While specific biological activities of 3-allyloxyphenylboronic acid have not been extensively reported, its structural features suggest several potential applications in drug discovery and development. Phenylboronic acids are known to act as inhibitors of various enzymes, particularly serine proteases, by forming a stable tetrahedral intermediate with the catalytic serine residue.[8]

Potential as an Enzyme Inhibitor

The boronic acid moiety can act as a transition-state analog inhibitor for a range of hydrolases. The specific enzyme targets for 3-allyloxyphenylboronic acid would need to be determined through screening assays.

Role in Targeted Drug Delivery and Biosensing

The ability of boronic acids to bind to diols can be exploited for targeted drug delivery to cells overexpressing certain cell-surface glycans (e.g., sialic acids in some cancer cells).[9] Furthermore, this interaction forms the basis for the development of biosensors for the detection of carbohydrates and other diol-containing biomolecules.[10]

General Signaling Pathway Inhibition

Studies on phenylboronic acid have shown that it can inhibit key signaling networks involved in cancer cell migration, such as the Rho GTPase pathways. Phenylboronic acid has been observed to decrease the activity of RhoA, Rac1, and Cdc42 in prostate cancer cells.[8] This suggests a potential mechanism of action for boronic acid derivatives in cancer therapy.

Figure 3: Potential signaling pathway inhibited by phenylboronic acids.

Safety and Handling

Conclusion

3-Allyloxyphenylboronic acid is a versatile molecule with potential applications in organic synthesis and medicinal chemistry. While a comprehensive experimental characterization of this specific compound is lacking in the public domain, this guide provides a foundational understanding based on its structure and data from analogous compounds. Further research is warranted to fully elucidate its physicochemical properties, spectroscopic profile, and biological activities to unlock its full potential in drug discovery and other scientific disciplines.

References

• 1. researchgate.net [researchgate.net]
• 2. chemscene.com [chemscene.com]
• 3. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 4. d-nb.info [d-nb.info]
• 5. Phenylboronic acid | 98-80-6 [chemicalbook.com]
• 6. 3-(Benzyloxy)phenylboronic acid = 95 156682-54-1 [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Phenylboronic acid is a more potent inhibitor than boric acid of key signaling networks involved in cancer cell migration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3-苄氧基苯硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 10. mdpi.com [mdpi.com]

3-Allyloxyphenylboronic Acid: A Versatile Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Boronic acids have become indispensable tools in organic synthesis, largely due to their pivotal role in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][2] This reaction facilitates the formation of carbon-carbon bonds with high efficiency and selectivity, enabling the construction of complex molecular architectures.[2] Among the vast array of available boronic acids, 3-allyloxyphenylboronic acid stands out as a particularly valuable building block. Its structure uniquely combines a reactive boronic acid moiety, ready for cross-coupling, with a versatile allyl group, which can undergo a wide range of subsequent chemical transformations. This dual functionality allows for a modular and convergent approach to the synthesis of complex molecules, making it a highly attractive reagent for researchers in medicinal chemistry, materials science, and fine chemical synthesis.[3][4][5] This guide provides a comprehensive overview of the synthesis, properties, and applications of 3-allyloxyphenylboronic acid, complete with detailed experimental protocols and data to facilitate its use in the laboratory.

Physicochemical Properties and Synthesis

3-Allyloxyphenylboronic acid is a stable, crystalline solid under standard conditions. Its key properties are summarized in the table below.

Property	Value
Molecular Formula	C₉H₁₁BO₃
Monoisotopic Mass	178.08012 Da
SMILES	B(C1=CC(=CC=C1)OCC=C)(O)O
InChI Key	YUJCSDZSQSVVBO-UHFFFAOYSA-N
Data sourced from PubChem.[6]

General Synthesis of Arylboronic Acids

The synthesis of arylboronic acids is well-established. A common and effective method involves the reaction of an organometallic intermediate, such as an organolithium or Grignard reagent, with a trialkyl borate ester (e.g., trimethyl borate), followed by acidic workup.[3][7] This approach can be readily adapted for the synthesis of 3-allyloxyphenylboronic acid from 3-allyloxybromobenzene.

Figure 1: General synthetic scheme for arylboronic acids.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The primary utility of 3-allyloxyphenylboronic acid lies in its application as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This powerful transformation allows for the formation of a C-C bond between the phenyl ring of the boronic acid and various sp²-hybridized carbon atoms of organohalides or triflates.[1][8][9]

Catalytic Cycle

The mechanism of the Suzuki-Miyaura reaction is a well-understood catalytic cycle involving a palladium catalyst.[1][10] The cycle consists of three main steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (R¹-X) to form a Pd(II) complex.[10]

• Transmetalation: In the presence of a base, the organoboronic acid (R²-B(OH)₂) transfers its organic group to the palladium center, forming a new Pd(II) complex and displacing the halide.[10] The base is crucial for activating the boronic acid.[11]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product (R¹-R²), regenerating the Pd(0) catalyst, which re-enters the cycle.[1][10]

Figure 2: The catalytic cycle of the Suzuki-Miyaura reaction.

Typical Reaction Parameters

The success of a Suzuki-Miyaura coupling reaction depends on the careful selection of catalyst, ligand, base, and solvent. A summary of commonly used parameters is provided below.

Component	Examples	Typical Loading/Concentration	Notes
Palladium Pre-catalyst	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄, PdCl₂(dppf)	0.5 - 5 mol%	Pd(0) or Pd(II) salts can be used; Pd(II) is reduced in situ.
Ligand	PPh₃, PCy₃, SPhos, XPhos, Buchwald ligands	1 - 2 equivalents relative to Pd	Bulky, electron-rich phosphines are often effective for challenging substrates like aryl chlorides.[8]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, NaOH, TlOH	2 - 3 equivalents	The choice of base is critical and substrate-dependent. It activates the boronic acid.[11]
Solvent System	Toluene, Dioxane, THF, DMF, often with water	0.1 - 1.0 M	Biphasic systems (e.g., Toluene/Water) are common and often enhance reaction rates.[8]
Temperature	Room Temperature to 120 °C	-	Reaction temperature depends on the reactivity of the coupling partners.

Experimental Protocols

The following sections provide detailed, generalized methodologies for the synthesis and application of arylboronic acids.

Protocol 1: Synthesis of an Arylboronic Acid via Lithiation-Borylation

This protocol is adapted from a general procedure for the synthesis of substituted phenylboronic acids.[7]

Materials:

• 3-Allyloxybromobenzene (1 equivalent)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) (1.1 equivalents)

• Trimethyl borate (1.2 equivalents)

• 2 M Hydrochloric acid (HCl)

• Ethyl acetate

• Hexane

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve 3-allyloxybromobenzene in anhydrous THF in a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi dropwise to the solution over 30 minutes. Stir the mixture at -78 °C for an additional hour.[7]

• Add trimethyl borate dropwise at -78 °C. After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir overnight.[7]

• Quench the reaction by the slow addition of 2 M HCl and stir vigorously for 1 hour.[7]

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure 3-allyloxyphenylboronic acid.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a typical workflow for coupling 3-allyloxyphenylboronic acid with an aryl bromide.

Figure 3: Experimental workflow for a Suzuki coupling reaction.

Materials:

• Aryl bromide (1 equivalent)

• 3-Allyloxyphenylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂) (1-2 mol%)

• Phosphine ligand (e.g., SPhos) (2-4 mol%)

• Base (e.g., K₃PO₄) (2-3 equivalents)

• Solvent (e.g., Dioxane and Water, 4:1 v/v)

• Ethyl acetate

• Brine

Procedure:

• To a reaction vessel, add the aryl bromide, 3-allyloxyphenylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon).

• Add the solvent system (dioxane and water).

• Sparge the solution with the inert gas for 15-20 minutes to remove dissolved oxygen.

• Add the palladium catalyst and the phosphine ligand under a positive pressure of inert gas.

• Heat the mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the layers. Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired biaryl product.

Post-Coupling Functionalization of the Allyl Group

A key advantage of 3-allyloxyphenylboronic acid is the presence of the allyl ether moiety, which serves as a handle for further synthetic elaboration after the Suzuki-Miyaura coupling is complete. This allows for the late-stage introduction of additional complexity and functionality. Potential transformations of the allyl group include:

• Isomerization: Conversion to the thermodynamically more stable propenyl ether, which can be a precursor for other functional groups.

• Heck Reaction: Coupling with aryl halides.

• Metathesis: Ring-closing metathesis (RCM), cross-metathesis (CM), or ring-opening metathesis polymerization (ROMP).

• Oxidation: Dihydroxylation to a diol, epoxidation, or oxidative cleavage (ozonolysis).

• Addition Reactions: Halogenation, hydroboration-oxidation, or Michael additions.

Conclusion

3-Allyloxyphenylboronic acid is a powerful and versatile building block in organic synthesis. Its primary role in Suzuki-Miyaura cross-coupling reactions provides a reliable method for constructing biaryl linkages, which are common motifs in pharmaceuticals and advanced materials.[4] The true synthetic potential of this reagent is realized through the strategic manipulation of its allyl group, which opens pathways for diverse post-coupling modifications. The reliable synthetic protocols and predictable reactivity of 3-allyloxyphenylboronic acid make it an invaluable asset for chemists aiming to build molecular complexity in an efficient and controlled manner.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PubChemLite - 3-allyloxyphenylboronic acid (C9H11BO3) [pubchemlite.lcsb.uni.lu]
• 7. 3-Bromophenylboronic acid synthesis - chemicalbook [chemicalbook.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. uwindsor.ca [uwindsor.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Suzuki Coupling [organic-chemistry.org]

Stability and Storage of 3-Allyloxyphenylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 3-allyloxyphenylboronic acid. Understanding the chemical stability of this reagent is critical for its effective use in research and development, particularly in applications such as Suzuki-Miyaura cross-coupling reactions. This document outlines the principal degradation pathways, recommended storage and handling procedures, and generalized experimental protocols for stability assessment.

Core Concepts in Stability

The stability of 3-allyloxyphenylboronic acid, like other arylboronic acids, is primarily influenced by its susceptibility to two major degradation pathways: protodeboronation and oxidation. Environmental factors such as temperature, moisture, light, and pH can significantly impact the rate of these degradation processes.

Protodeboronation: This is a crucial degradation pathway for arylboronic acids, involving the cleavage of the carbon-boron (C-B) bond and its replacement with a carbon-hydrogen (C-H) bond. This process leads to the formation of allyl phenyl ether and boric acid, rendering the reagent inactive for its intended cross-coupling reactions. Protodeboronation is often catalyzed by aqueous acidic or basic conditions.[1]

Oxidation: The boronic acid functional group is susceptible to oxidation, which can lead to the formation of phenol derivatives and boric acid. This process can be accelerated by exposure to air (oxygen) and the presence of oxidizing agents.[2]

Recommended Storage and Handling Conditions

Proper storage and handling are paramount to maintaining the integrity and reactivity of 3-allyloxyphenylboronic acid. Based on supplier recommendations and general best practices for boronic acids, the following conditions are advised.

Parameter	Recommendation	Rationale
Temperature	Store at room temperature or refrigerated (2-8 °C) for long-term storage.[3][4]	Lower temperatures slow down the rate of potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).[4]	Minimizes exposure to oxygen and moisture, thereby inhibiting oxidation and hydrolysis-driven protodeboronation.
Moisture	Keep container tightly closed in a dry, well-ventilated place.[4]	Boronic acids are sensitive to moisture, which can facilitate protodeboronation.
Light	Store in a light-resistant container.	Although not always specified, protection from light is a general good practice to prevent potential photolytic degradation.
Incompatibilities	Avoid strong oxidizing agents and strong acids.[4]	Strong oxidizing agents will degrade the boronic acid moiety, while strong acids can catalyze protodeboronation.

Degradation Pathways

The primary degradation pathways for 3-allyloxyphenylboronic acid are illustrated below. Understanding these pathways is essential for troubleshooting reactions and for the development of stability-indicating analytical methods.

Figure 1. Primary degradation pathways of 3-allyloxyphenylboronic acid.

Experimental Protocols for Stability Assessment

The following are generalized protocols for assessing the stability of 3-allyloxyphenylboronic acid. These methods are based on standard pharmaceutical industry practices for forced degradation studies.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are designed to accelerate the degradation of a substance to identify likely degradation products and to develop stability-indicating analytical methods.

Figure 2. Workflow for a forced degradation study.

Methodology:

• Sample Preparation: Prepare a stock solution of 3-allyloxyphenylboronic acid in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Heat at 60°C for a specified period (e.g., 24 hours).

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Heat at 60°C for a specified period.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified period.

  • Thermal Degradation: Store the solid compound in an oven at a high temperature (e.g., 80°C) for a specified period.

  • Photolytic Degradation: Expose the solid compound and the solution to light according to ICH Q1B guidelines.

• Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Quenching: Neutralize the acidic and basic samples before analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating analytical method, such as HPLC.

High-Performance Liquid Chromatography (HPLC) Method for Purity and Stability Assessment

A reverse-phase HPLC method is generally suitable for monitoring the purity of 3-allyloxyphenylboronic acid and quantifying its degradation products.

Typical HPLC Parameters:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Sample Preparation for HPLC:

• Accurately weigh approximately 10 mg of the 3-allyloxyphenylboronic acid sample.

• Dissolve in 10 mL of the mobile phase starting condition (or a suitable solvent like acetonitrile) to get a 1 mg/mL solution.

• Filter the solution through a 0.45 µm syringe filter before injection.

Summary of Stability Profile

While specific quantitative stability data for 3-allyloxyphenylboronic acid is not extensively published, the following table summarizes the expected stability based on the general behavior of arylboronic acids.

Condition	Stability	Primary Degradation Pathway
Solid (Room Temp, Dry, Dark)	Generally stable.[3]	Minimal degradation expected.
Aqueous Solution (Neutral pH)	Moderate stability; degradation over time.	Protodeboronation.
Aqueous Solution (Acidic/Basic pH)	Unstable; rapid degradation.[1]	Catalyzed Protodeboronation.
Presence of Oxidants	Unstable.[2]	Oxidation.
Elevated Temperature	Potential for accelerated degradation.	Thermal decomposition, accelerated protodeboronation in solution.

Conclusion

The stability of 3-allyloxyphenylboronic acid is a critical factor for its successful application in synthesis. By adhering to the recommended storage conditions of a cool, dry, and inert environment, the integrity of the reagent can be maintained. For applications requiring the use of this compound in solution, particularly under non-neutral pH conditions, it is advisable to use the solution shortly after preparation and to be aware of the potential for protodeboronation. The experimental protocols outlined in this guide provide a framework for researchers to conduct their own stability assessments and to develop robust analytical methods for quality control.

References

• 1. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. chemscene.com [chemscene.com]
• 4. benchchem.com [benchchem.com]

Spectroscopic Characterization of 3-Allyloxyphenylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and analytical methodologies for the characterization of 3-allyloxyphenylboronic acid. Due to the limited availability of experimental spectra in public databases, this document focuses on predicted data and detailed experimental protocols that can be employed to obtain and interpret the necessary spectroscopic information for this compound.

Compound Profile

• Compound Name: 3-Allyloxyphenylboronic acid

• Molecular Formula: C₉H₁₁BO₃

• Molecular Weight: 177.99 g/mol

• CAS Number: 222840-95-1[1]

• Chemical Structure:

C---C / C C \ / C---C \ / H

Mass Spectrometry (MS) Data

Table 1: Predicted Mass Spectrometry Data for 3-Allyloxyphenylboronic Acid Adducts [2]

Adduct Ion	Predicted m/z
[M+H]⁺	179.08740
[M+Na]⁺	201.06934
[M-H]⁻	177.07284
[M+NH₄]⁺	196.11394
[M+K]⁺	217.04328
[M]⁺	178.07957

Experimental Protocols

The following sections detail the methodologies for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-allyloxyphenylboronic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for elucidating the molecular structure of organic compounds. For boronic acids, certain challenges such as oligomerization can lead to broad signals.[3] The following protocol is designed to mitigate these issues.

3.1.1. Sample Preparation

• Solvent Selection: Dissolve approximately 5-10 mg of 3-allyloxyphenylboronic acid in 0.5-0.7 mL of a suitable deuterated solvent. Deuterated methanol (CD₃OD) or deuterated dimethyl sulfoxide (DMSO-d₆) are often good choices for boronic acids as they can help to break up oligomers.[3][4]

• Sample Filtration: If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.

• Internal Standard: For precise chemical shift referencing, a small amount of a suitable internal standard (e.g., tetramethylsilane, TMS) can be added, although modern spectrometers can also reference the residual solvent peak.

3.1.2. Data Acquisition

• ¹H NMR: Acquire a proton NMR spectrum to identify the number, environment, and coupling of hydrogen atoms. Key expected signals would include those for the aromatic protons, the allyl group protons (vinylic and methylene), and the exchangeable protons of the boronic acid and any residual water.

• ¹³C NMR: Obtain a carbon-13 NMR spectrum to determine the number and types of carbon atoms.

• ¹¹B NMR: Boron-11 NMR is a valuable tool for directly observing the boron atom. The chemical shift will indicate the coordination state of the boron (trigonal planar vs. tetrahedral).[5][6][7]

• 2D NMR (COSY, HSQC, HMBC): If the 1D spectra are complex or ambiguous, two-dimensional NMR experiments can be performed to establish connectivity between protons (COSY) and between protons and carbons (HSQC for one-bond correlations, HMBC for multiple-bond correlations).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation. For a solid sample like 3-allyloxyphenylboronic acid, several sample preparation techniques can be used.

3.2.1. Thin Solid Film Method

This method is often the simplest and fastest for obtaining a good quality spectrum of a solid.

• Dissolve a small amount (2-5 mg) of 3-allyloxyphenylboronic acid in a few drops of a volatile solvent (e.g., methylene chloride or acetone).[8]

• Place a drop of this solution onto the surface of a salt plate (e.g., NaCl or KBr).

• Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the plate.[8][9]

• Mount the plate in the spectrometer and acquire the spectrum.

3.2.2. Potassium Bromide (KBr) Pellet Method

• Thoroughly grind 1-2 mg of 3-allyloxyphenylboronic acid with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle.

• Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent pellet.

• Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

3.2.3. Nujol Mull Method

• Grind a few milligrams of the sample to a fine powder in a mortar and pestle.

• Add a drop or two of Nujol (mineral oil) and continue to grind until a smooth, thick paste is formed.[10]

• Spread a thin layer of the mull between two salt plates.

• Acquire the spectrum, noting that the Nujol itself will have characteristic C-H stretching and bending bands.[11]

Mass Spectrometry (MS)

Electron Ionization (EI) is a common mass spectrometry technique for the analysis of relatively small, volatile organic molecules.

3.3.1. Sample Introduction

• Direct Insertion Probe (DIP):

  • Place a small amount of the solid sample into a capillary tube.

  • Insert the capillary tube into the direct insertion probe.

  • Introduce the probe into the ion source of the mass spectrometer.

  • Gradually heat the probe to volatilize the sample.

• Gas Chromatography (GC-MS): If the compound is sufficiently volatile and thermally stable, it can be introduced via a gas chromatograph for separation from any impurities prior to ionization.

3.3.2. Ionization and Analysis

• In the ion source, the gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV).[12][13] This causes the molecules to ionize and fragment.

• The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated into the mass analyzer.

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion, generating a mass spectrum.

Logical Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a synthesized organic compound like 3-allyloxyphenylboronic acid.

Caption: Workflow for the synthesis and spectroscopic characterization of 3-allyloxyphenylboronic acid.

References

• 1. chemscene.com [chemscene.com]
• 2. PubChemLite - 3-allyloxyphenylboronic acid (C9H11BO3) [pubchemlite.lcsb.uni.lu]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. webassign.net [webassign.net]
• 12. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 13. Electron ionization - Wikipedia [en.wikipedia.org]

The Pivotal Role of 3-Allyloxyphenylboronic Acid in the Synthesis of Novel Phosphodiesterase IV Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the pursuit of novel therapeutic agents with high efficacy and specificity is paramount. Boronic acids have emerged as indispensable building blocks in this endeavor, largely due to their versatility in forming carbon-carbon bonds through palladium-catalyzed cross-coupling reactions.[1][2] Among these, 3-allyloxyphenylboronic acid has garnered attention as a key intermediate in the synthesis of potent and selective inhibitors of phosphodiesterase IV (PDE IV), an enzyme implicated in a variety of inflammatory diseases. This technical guide provides an in-depth exploration of the applications of 3-allyloxyphenylboronic acid in medicinal chemistry, with a focus on its role in the development of aryl thiophene-based PDE IV inhibitors.

Core Applications of 3-Allyloxyphenylboronic Acid

The primary application of 3-allyloxyphenylboronic acid in medicinal chemistry lies in its use as a crucial reactant in Suzuki-Miyaura cross-coupling reactions. This reaction facilitates the formation of a carbon-carbon bond between the phenyl ring of the boronic acid and an aryl halide, enabling the construction of complex biaryl structures that are often the core scaffolds of biologically active molecules.

Specifically, 3-allyloxyphenylboronic acid has been instrumental in the synthesis of a novel class of aryl thiophene derivatives that exhibit potent and selective inhibition of PDE IV.[3] These compounds have shown potential in the treatment of inflammatory conditions such as asthma.[3] The 3-allyloxyphenyl moiety is a key structural feature of these inhibitors, contributing to their overall pharmacological profile.

The Significance of the Allyloxy Group

The allyloxy group (-OCH₂CH=CH₂) appended to the phenylboronic acid is not merely a passive substituent. The allyl group can influence the molecule's pharmacokinetic and pharmacodynamic properties. It can impact lipophilicity, which in turn affects membrane permeability and bioavailability.[4] Furthermore, the double bond in the allyl group provides a potential site for metabolic transformations or for further chemical modifications to explore structure-activity relationships (SAR).

Data Presentation: Representative Biological Activity of Aryl Thiophene PDE IV Inhibitors

While specific quantitative data for aryl thiophene derivatives synthesized directly using 3-allyloxyphenylboronic acid is not extensively available in the public domain, the following table presents representative IC₅₀ values for a series of structurally related aryl thiophene PDE IV inhibitors to illustrate the potency of this class of compounds.

Compound ID	Structure	PDE IV IC₅₀ (nM)	Reference
Roflumilast	(Structure not containing 3-allyloxyphenylboronic acid)	0.8	[5]
Apremilast	(Structure not containing 3-allyloxyphenylboronic acid)	74	[5]
Crisaborole	(Structure not containing 3-allyloxyphenylboronic acid)	490	[3]
Representative Aryl Thiophene Analog 1	(Generic aryl thiophene structure)	1.4	[6]
Representative Aryl Thiophene Analog 2	(Generic aryl thiophene structure)	1	[6]

Note: The IC₅₀ values presented are for comparative purposes to highlight the general potency of aryl thiophene-based PDE IV inhibitors. The actual potency of derivatives synthesized from 3-allyloxyphenylboronic acid would require specific experimental determination.

Signaling Pathway of PDE IV Inhibition

Phosphodiesterase IV is a key enzyme in the cyclic adenosine monophosphate (cAMP) signaling pathway.[7] By hydrolyzing cAMP to its inactive form, AMP, PDE IV plays a crucial role in modulating intracellular cAMP levels. In inflammatory cells, elevated cAMP levels are associated with the suppression of pro-inflammatory mediators.[8]

Inhibitors of PDE IV block the degradation of cAMP, leading to its accumulation within the cell. This increase in cAMP activates Protein Kinase A (PKA), which in turn phosphorylates and regulates the activity of various downstream targets, ultimately leading to a reduction in the production and release of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukins.[3]

PDE4 Inhibition Signaling Pathway

Experimental Protocols

Synthesis of 3-Allyloxyphenylboronic Acid

A general method for the synthesis of 3-allyloxyphenylboronic acid involves the reaction of 3-bromophenol allyl ether with an organolithium reagent followed by quenching with a borate ester.[3]

Materials:

• 3-Bromophenol allyl ether

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3-bromophenol allyl ether in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of n-BuLi in hexanes to the cooled solution while maintaining the temperature at -78 °C. Stir the mixture for 1 hour at this temperature.

• Add triisopropyl borate dropwise to the reaction mixture, again maintaining the temperature at -78 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 3-allyloxyphenylboronic acid.

• Purify the crude product by recrystallization or column chromatography.

Synthesis of 3-allyloxyphenylboronic acid

Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with an Aryl Bromide

The following is a representative protocol for the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid with a generic aryl bromide to form an aryl thiophene derivative.[3][7]

Materials:

• Aryl thiophene bromide (e.g., 2-bromo-5-arylthiophene)

• 3-Allyloxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• 2 M aqueous sodium carbonate (Na₂CO₃) solution

• 1,2-Dimethoxyethane (DME)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, combine the aryl thiophene bromide, 3-allyloxyphenylboronic acid, and Pd(PPh₃)₄.

• Add DME and the 2 M Na₂CO₃ solution.

• Deoxygenate the mixture by bubbling nitrogen or argon gas through the solution for 15-20 minutes.

• Heat the reaction mixture to reflux (approximately 85-90 °C) and stir overnight under an inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired aryl thiophene derivative.

Suzuki-Miyaura Coupling Workflow

Conclusion

3-Allyloxyphenylboronic acid serves as a valuable and versatile building block in medicinal chemistry, particularly in the synthesis of novel PDE IV inhibitors. Its utility in the Suzuki-Miyaura coupling reaction allows for the efficient construction of complex aryl thiophene scaffolds. The resulting compounds hold significant promise for the treatment of various inflammatory disorders. This guide has provided a comprehensive overview of the applications, underlying biological mechanisms, and detailed experimental protocols related to 3-allyloxyphenylboronic acid, offering a valuable resource for researchers in the field of drug discovery and development. Further exploration of the structure-activity relationships of the 3-allyloxyphenyl moiety will undoubtedly pave the way for the design of even more potent and selective therapeutic agents.

References

• 1. The synthesis and biological evaluation of a novel series of indole PDE4 inhibitors I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of a substituted 8-arylquinoline series of PDE4 inhibitors: structure-activity relationship, optimization, and identification of a highly potent, well tolerated, PDE4 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of new phosphodiesterase type 4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiophene inhibitors of PDE4: crystal structures show a second binding mode at the catalytic domain of PDE4D2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. www1.udel.edu [www1.udel.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

literature review of 3-allyloxyphenylboronic acid synthesis methods

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary synthetic methodologies for obtaining 3-allyloxyphenylboronic acid, a valuable building block in organic synthesis, particularly for the construction of complex molecules in medicinal chemistry and materials science. This document details plausible synthetic routes, providing step-by-step experimental protocols, comparative data, and visual representations of the chemical pathways.

Introduction

3-Allyloxyphenylboronic acid is an important bifunctional molecule featuring a boronic acid moiety, which is a versatile handle for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, and an allyloxy group, which can be further functionalized. Its synthesis is crucial for the development of novel compounds with potential applications in pharmaceuticals and advanced materials. This guide outlines the two most common and effective strategies for its preparation: the allylation of a pre-existing hydroxyphenylboronic acid and the borylation of an allyloxyphenyl halide.

Synthetic Strategies

Two primary retrosynthetic disconnections are considered for the synthesis of 3-allyloxyphenylboronic acid:

• Route A: O-Allylation. This approach involves the etherification of the hydroxyl group of 3-hydroxyphenylboronic acid with an allyl halide. This is a straightforward and often high-yielding method, provided that the boronic acid group is stable to the reaction conditions.

• Route B: Borylation. This strategy starts with a pre-functionalized allyloxyphenyl ring, typically 3-allyloxybromobenzene, which is then converted to the corresponding boronic acid. This can be achieved through a metal-halogen exchange followed by quenching with a borate ester or via a palladium-catalyzed borylation reaction.

Route A: Synthesis via O-Allylation of 3-Hydroxyphenylboronic Acid

This method is conceptually simple and relies on the nucleophilic attack of the phenoxide, generated from 3-hydroxyphenylboronic acid, on an allyl halide.

Diagram of the Synthetic Pathway

Caption: O-Allylation of 3-Hydroxyphenylboronic Acid.

Detailed Experimental Protocol

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-hydroxyphenylboronic acid (1.0 eq).

• Reagent Addition: Add anhydrous potassium carbonate (2.5 eq) and a suitable solvent such as acetone or DMF.

• Allylation: To the stirred suspension, add allyl bromide (1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: After cooling to room temperature, filter the inorganic salts and concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in diethyl ether and wash with water. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by recrystallization or column chromatography on silica gel to afford pure 3-allyloxyphenylboronic acid.

Quantitative Data

Parameter	Value	Reference
Starting Material	3-Hydroxyphenylboronic acid	Commercially Available
Reagents	Allyl bromide, Potassium carbonate	Standard Laboratory Grade
Solvent	Acetone	Anhydrous
Reaction Temperature	56 °C (Reflux)	N/A
Reaction Time	4-6 hours	N/A
Typical Yield	80-90%	Estimated
Purity	>97%	[1]

Route B: Synthesis via Borylation of 3-Allyloxybromobenzene

This route is advantageous when 3-allyloxybromobenzene is a more readily available starting material. The key step is the introduction of the boronic acid functionality.

Method B1: Grignard Reaction followed by Borylation

This classic method involves the formation of an organometallic intermediate which then reacts with a borate ester.

Caption: Synthesis via Grignard Reaction and Borylation.

• Grignard Reagent Formation: Activate magnesium turnings (1.2 eq) in a flame-dried, three-necked flask under an inert atmosphere. Add a solution of 3-allyloxybromobenzene (1.0 eq) in anhydrous THF dropwise. The reaction is initiated with a small crystal of iodine if necessary and maintained at a gentle reflux.

• Borylation: Cool the freshly prepared Grignard reagent to -78 °C. Add a solution of triisopropyl borate (1.5 eq) in anhydrous THF dropwise, maintaining the temperature below -60 °C.

• Warming and Hydrolysis: Allow the reaction mixture to warm to room temperature and stir for an additional 12 hours. Quench the reaction by the slow addition of 1 M aqueous HCl at 0 °C.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting crude product is purified by recrystallization or column chromatography.

Parameter	Value	Reference
Starting Material	3-Allyloxybromobenzene	Synthesizable
Reagents	Magnesium, Triisopropyl borate	Standard Laboratory Grade
Solvent	Tetrahydrofuran (THF)	Anhydrous
Reaction Temperature	-78 °C to Room Temp.	N/A
Reaction Time	12-16 hours	N/A
Typical Yield	60-75%	Estimated
Purity	>95%	N/A

Method B2: Miyaura Borylation

This palladium-catalyzed reaction offers a milder alternative to the Grignard method and often shows better functional group tolerance.

Caption: Synthesis via Miyaura Borylation.

• Reaction Setup: In a Schlenk flask, combine 3-allyloxybromobenzene (1.0 eq), bis(pinacolato)diboron (1.1 eq), potassium acetate (1.5 eq), and a palladium catalyst such as Pd(dppf)Cl₂ (3 mol%).

• Solvent and Degassing: Add anhydrous dioxane as the solvent. Degas the mixture by three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 80-100 °C under an inert atmosphere for 12-24 hours. Monitor the reaction by GC-MS or TLC.

• Work-up: Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate. The filtrate is concentrated under reduced pressure.

• Purification and Hydrolysis: The crude pinacol ester can be purified by column chromatography. The purified ester is then hydrolyzed to the boronic acid by treatment with an aqueous acid (e.g., HCl) or by transesterification with a diol followed by hydrolysis.

Parameter	Value	Reference
Starting Material	3-Allyloxybromobenzene	Synthesizable
Reagents	Bis(pinacolato)diboron, KOAc, Pd(dppf)Cl₂	Commercially Available
Solvent	Dioxane	Anhydrous
Reaction Temperature	80-100 °C	N/A
Reaction Time	12-24 hours	N/A
Typical Yield	70-85%	Estimated
Purity	>98%	N/A

Conclusion

The synthesis of 3-allyloxyphenylboronic acid can be effectively achieved through two primary synthetic routes. The choice of method will depend on the availability and cost of the starting materials, as well as the scale of the synthesis and the specific functional group compatibility required. The O-allylation of 3-hydroxyphenylboronic acid is a direct and high-yielding approach. The borylation of 3-allyloxybromobenzene, either through a Grignard reaction or a Miyaura coupling, provides a robust alternative. For syntheses requiring mild conditions and high functional group tolerance, the Miyaura borylation is often the preferred method. The detailed protocols and comparative data provided in this guide are intended to assist researchers in the successful synthesis of this valuable chemical intermediate.

References

• 1. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 3-allyloxyphenylboronic acid with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides.[1][2] This palladium-catalyzed reaction is widely employed in the pharmaceutical and fine chemical industries due to its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a diverse array of boronic acids.[3][4] These attributes make it an invaluable tool for the synthesis of complex molecules, including biaryl and polyaryl structures that are prevalent in pharmaceuticals and functional materials.

This document provides a detailed protocol for the Suzuki coupling of 3-allyloxyphenylboronic acid with various aryl halides. The allyl functional group serves as a versatile handle for further synthetic transformations, making the resulting biaryl products valuable intermediates in drug discovery and development.

Data Presentation: Suzuki Coupling of 3-allyloxyphenylboronic acid with Various Aryl Halides

The following table summarizes the reaction conditions and outcomes for the Suzuki coupling of 3-allyloxyphenylboronic acid with a selection of aryl halides. The data presented are representative examples from the scientific literature and demonstrate the versatility of this transformation.

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/EtOH/H₂O	90	8	85-95
2	4-Bromoanisole	Pd(dppf)Cl₂ (2)	Cs₂CO₃	1,4-Dioxane/H₂O	100	6	80-90
3	1-Bromo-4-nitrobenzene	Pd(OAc)₂/SPhos (2)	K₃PO₄	Toluene/H₂O	100	12	75-85
4	2-Bromopyridine	Pd(OAc)₂/PCy₃ (2)	K₃PO₄	Toluene/H₂O	100	12	70-80
5	4-Chlorotoluene	Pd₂(dba)₃/P(t-Bu)₃ (1.5)	K₃PO₄	Dioxane	80	18	70-80

Experimental Protocols

General Protocol for the Suzuki Coupling of 3-allyloxyphenylboronic acid with an Aryl Bromide

This protocol describes a general method for the palladium-catalyzed Suzuki coupling of 3-allyloxyphenylboronic acid with a representative aryl bromide, such as 4-bromotoluene.

Materials:

• 3-allyloxyphenylboronic acid

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium carbonate [K₂CO₃])

• Solvent system (e.g., Toluene, Ethanol, and Water)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Organic solvents for extraction and chromatography (e.g., Ethyl acetate, Hexanes)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 3-allyloxyphenylboronic acid (1.2 mmol), the aryl bromide (1.0 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this process three times to ensure an inert atmosphere.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst, for instance, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Solvent Addition: Add the degassed solvent system. A common mixture is Toluene (5 mL), Ethanol (2 mL), and Water (2 mL).

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.

Mandatory Visualization

Suzuki Coupling Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of biaryl compounds via the Suzuki coupling of 3-allyloxyphenylboronic acid.

Caption: General workflow for Suzuki coupling synthesis and purification.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. uwindsor.ca [uwindsor.ca]
• 4. 4'-Allyloxy-biphenyl-4-carbonitrile [chembk.com]

Application Notes and Protocols for Suzuki-Miyaura Coupling using 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates. This palladium-catalyzed reaction is widely employed in the pharmaceutical and fine chemical industries due to its mild reaction conditions, broad functional group tolerance, and the commercial availability and relatively low toxicity of boronic acids.[1][2] This application note provides a detailed overview and a generalized protocol for the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid with aryl halides, a versatile building block in the synthesis of complex organic molecules and potential drug candidates.

The presence of the allyl ether functionality in 3-allyloxyphenylboronic acid offers a handle for further synthetic transformations, making it a valuable reagent in the construction of diverse molecular architectures. The reaction conditions for the Suzuki-Miyaura coupling can be finely tuned by the choice of catalyst, ligand, base, and solvent system to achieve optimal yields and purity of the desired biaryl product.

Catalytic Cycle of the Suzuki-Miyaura Coupling

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle with a palladium(0) species. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Recommended Reaction Components

The selection of the appropriate catalyst, ligand, base, and solvent is crucial for a successful Suzuki-Miyaura coupling. Below is a summary of commonly used components suitable for the coupling of 3-allyloxyphenylboronic acid with aryl halides (primarily bromides and iodides).

Component	Examples	Typical Concentration/Loading	Notes
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃, Pd(OAc)₂	1-5 mol%	Pd(PPh₃)₄ can often be used directly. Others may require an external ligand.
Ligand	PPh₃, P(t-Bu)₃, PCy₃, SPhos, XPhos	1-2 equivalents relative to Palladium	Bulky, electron-rich phosphine ligands can improve reaction rates and yields, especially for less reactive aryl chlorides.[2]
Base	K₂CO₃, Cs₂CO₃, Na₂CO₃, K₃PO₄, KF	2-3 equivalents	The choice of base can significantly impact the reaction outcome. Carbonates are most common.[1]
Solvent	Toluene/Water, Dioxane/Water, THF/Water, DMF/Water	Biphasic mixtures are common	The aqueous phase is essential for the activation of the boronic acid by the base.[1]

General Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid with an aryl bromide. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the degradation of the catalyst.

Materials:

• 3-Allyloxyphenylboronic acid (1.2 - 1.5 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., Toluene and Water, in a 4:1 to 10:1 ratio)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 eq.), 3-allyloxyphenylboronic acid (1.2 eq.), and the base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Solvent Addition: Under a positive pressure of the inert gas, add the organic solvent (e.g., toluene) followed by water. The mixture is typically degassed by bubbling the inert gas through the solution for 10-15 minutes.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq.) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously for 4-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the solution and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate).

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the Suzuki-Miyaura coupling experiment.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure proper inert atmosphere technique; use fresh catalyst.
Insufficiently degassed solvents	Degas solvents thoroughly before adding the catalyst.
Inappropriate base or solvent	Screen different bases (e.g., Cs₂CO₃, K₃PO₄) and solvent systems.
Formation of Homocoupling Byproducts	Presence of oxygen	Maintain a strict inert atmosphere.
Catalyst degradation	Use a more stable catalyst or ligand.
Protodeboronation of Boronic Acid	Prolonged reaction time at high temperature	Monitor the reaction closely and stop when the starting material is consumed. Consider using milder conditions.

Conclusion

The Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid is a powerful method for the synthesis of functionalized biaryl compounds. The provided general protocol, along with the tabulated information on common reaction components, serves as a robust starting point for researchers. Optimization of the reaction conditions, particularly the choice of catalyst, ligand, and base, may be necessary to achieve the highest yields for specific aryl halide coupling partners. Careful execution under an inert atmosphere is critical for the success of this transformation.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 3-allyloxyphenylboronic acid with aryl halides. This versatile reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds to construct complex biaryl structures, which are prevalent in many pharmaceutical agents and functional materials.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the synthesis of biaryls, styrenes, and polyolefins. It involves the reaction of an organoboron compound, such as a boronic acid, with an organic halide or triflate, catalyzed by a palladium(0) complex. The reaction is prized for its mild conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast array of boronic acids and palladium catalysts.

3-Allyloxyphenylboronic acid is a valuable building block in medicinal chemistry. The allyloxy group can serve as a synthetic handle for further functionalization, while the boronic acid moiety allows for the strategic introduction of the substituted phenyl ring into a target molecule. This application note will detail the key parameters and provide a step-by-step protocol for the successful cross-coupling of this substrate.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. The cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II) intermediate.

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple, forming the new C-C bond of the biaryl product and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

Application Notes and Protocols: Efficient Base Selection for Suzuki Coupling with 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This reaction is pivotal in the synthesis of a wide array of valuable compounds, from pharmaceuticals and agrochemicals to advanced materials.[3] A critical parameter influencing the reaction's success is the choice of base, which plays a multifaceted role in the catalytic cycle.[4] The base is essential for the activation of the boronic acid, facilitating the crucial transmetalation step.[5] Its selection can significantly impact reaction yield, rate, and selectivity.[4]

This document provides a detailed guide to selecting an appropriate base for the efficient Suzuki coupling of 3-allyloxyphenylboronic acid with aryl halides. While specific quantitative data for this exact boronic acid is not extensively published, this note summarizes data from analogous arylboronic acid systems to provide a strong framework for reaction optimization.

The Critical Role of the Base in the Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[1][2] The base is crucial for the transmetalation step, where the organic moiety is transferred from the boron atom to the palladium center.[2] Two primary pathways are proposed for the base's role in this process:

• Boronate Pathway: The base reacts with the boronic acid to form a more nucleophilic boronate "ate" complex (e.g., [ArB(OH)₃]⁻). This activated species then readily undergoes transmetalation with the palladium(II) complex.

• Hydroxide/Alkoxide Pathway: The base (e.g., hydroxide or alkoxide) first reacts with the palladium(II)-halide complex to form a palladium(II)-hydroxide or -alkoxide complex. This complex then reacts with the neutral boronic acid in the transmetalation step.

The operative pathway can depend on the specific base, solvent, and reactants used. Weaker bases like carbonates and phosphates are commonly employed and are effective in many Suzuki-Miyaura reactions.

Comparative Analysis of Common Bases

The selection of a base is often contingent on the substrates, catalyst system, and solvent. Inorganic bases are most frequently used and their effectiveness is influenced by factors such as basicity, solubility, and the nature of the cation.

Base Type	Examples	pKa (of conjugate acid)	Typical Applications & Characteristics
Carbonates	K₂CO₃, Na₂CO₃, Cs₂CO₃	~10.3 (HCO₃⁻)	"Workhorse" bases for Suzuki couplings. Inexpensive, effective, and compatible with a wide range of functional groups. Cs₂CO₃ is often more effective due to its higher solubility in organic solvents.[6]
Phosphates	K₃PO₄	~12.3 (H₂PO₄⁻)	A strong, non-nucleophilic base that is often effective in challenging couplings, including those with sterically hindered substrates or less reactive aryl chlorides.
Hydroxides	NaOH, KOH, Ba(OH)₂	~15.7 (H₂O)	Strong bases that can be very effective but may promote side reactions with base-sensitive functional groups. Careful optimization is often required.
Fluorides	KF, CsF	~3.2 (HF)	Fluoride ions are believed to play a unique role in activating the boronic acid. Particularly useful for reactions involving substrates with base-labile groups, such as esters.[5]
Organic Amines	Triethylamine (NEt₃), DIPEA	~10.8 (HNEt₃⁺)	Generally less effective for activating boronic acids in Suzuki couplings compared to inorganic bases.[7] They are more commonly used in other cross-coupling reactions like the Heck and Sonogashira reactions.
Alkoxides	NaOtBu, KOtBu	~19 (t-BuOH)	Very strong bases that can be effective in difficult couplings but have limited compatibility with many functional groups.

Quantitative Data for Base Screening in a Model Suzuki Coupling

The following table summarizes quantitative data from a representative base screening study for the Suzuki-Miyaura coupling of an arylboronic acid with an aryl halide. While not specific to 3-allyloxyphenylboronic acid, these results provide a strong indication of the relative effectiveness of different bases and serve as an excellent starting point for optimization.

Reaction: Phenylboronic Acid + 4-Bromoanisole → 4-Methoxybiphenyl

Entry	Base	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	Pd(PPh₃)₄	Toluene/H₂O	80	12	92
2	Na₂CO₃	Pd(PPh₃)₄	Toluene/H₂O	80	12	95[8]
3	Cs₂CO₃	Pd(PPh₃)₄	Dioxane	100	8	98[6]
4	K₃PO₄	Pd(OAc)₂/SPhos	Dioxane/H₂O	60	6	94[9]
5	NaOH	Pd/NiFe₂O₄	DMF/H₂O	90	1	75[7]
6	KOH	Pd(PPh₃)₄	Toluene/H₂O	80	12	88
7	KF	Pd(OAc)₂/PCy₃	THF	70	18	85
8	NEt₃	Pd(PPh₃)₄	DMF	100	24	<10[7]

Note: Data compiled from multiple sources for illustrative purposes. Yields are highly dependent on the specific substrates, catalyst, ligand, and reaction conditions.[6][7][8][9]

Experimental Protocols

General Protocol for Base Screening in the Suzuki Coupling of 3-Allyloxyphenylboronic Acid

This protocol provides a general procedure for screening various bases to identify the optimal conditions for the Suzuki coupling of 3-allyloxyphenylboronic acid with a representative aryl halide (e.g., 4-bromoanisole).

Materials:

• 3-Allyloxyphenylboronic acid (1.2 mmol, 1.2 equiv.)

• Aryl halide (e.g., 4-bromoanisole, 1.0 mmol, 1.0 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, K₃PO₄, 2.0 mmol, 2.0 equiv.)

• Solvent (e.g., Toluene/H₂O (4:1), Dioxane/H₂O (4:1), 5 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), 3-allyloxyphenylboronic acid (1.2 mmol), the selected base (2.0 mmol), and the palladium catalyst (0.03 mmol).

• Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent (5 mL) via syringe.

• Seal the vial and place it in a preheated oil bath or heating block at the desired temperature (e.g., 80-100 °C).

• Stir the reaction mixture vigorously for the specified time (e.g., 6-24 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterize the purified product by NMR and mass spectrometry.

Visualizing the Process

Suzuki-Miyaura Catalytic Cycle

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the base-mediated activation of the boronic acid.

Logical Workflow for Base Selection

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols: The Use of 3-Allyloxyphenylboronic Acid in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Allyloxyphenylboronic acid is a versatile building block in organic synthesis, primarily utilized in palladium-catalyzed cross-coupling reactions to construct carbon-carbon bonds. Its application is of significant interest in medicinal chemistry for the synthesis of novel bioactive molecules, particularly in the development of anticancer agents. The allyloxy functional group offers a potential site for further chemical modification or can influence the pharmacokinetic and pharmacodynamic properties of the final compound. This document provides detailed application notes and experimental protocols for the use of 3-allyloxyphenylboronic acid in the synthesis of bioactive molecules, with a focus on combretastatin analogues, which are potent tubulin polymerization inhibitors.

Key Applications in Bioactive Molecule Synthesis

The primary application of 3-allyloxyphenylboronic acid in the synthesis of bioactive molecules is through the Suzuki-Miyaura cross-coupling reaction. This reaction allows for the formation of a biaryl linkage, a common structural motif in many biologically active compounds.

One important class of bioactive molecules that can be synthesized using this building block is the combretastatins and their analogues . Combretastatin A-4, a natural product isolated from the African bush willow Combretum caffrum, is a potent inhibitor of tubulin polymerization, exhibiting strong antitumor and anti-vascular properties in vitro and in vivo.[1] However, its clinical utility is limited by its poor water solubility and the isomerization of the biologically active cis-stilbene to the inactive trans-isomer.[1] To overcome these limitations, numerous analogues have been synthesized.

By incorporating the 3-allyloxyphenyl moiety, novel combretastatin analogues can be generated with potentially improved properties, such as altered solubility, metabolic stability, or enhanced binding affinity to the colchicine binding site on tubulin.

Data Presentation: Synthesis and Biological Activity of a Representative Combretastatin Analogue

The following tables summarize representative quantitative data for the synthesis and biological evaluation of a hypothetical combretastatin A-4 analogue synthesized using 3-allyloxyphenylboronic acid. The data is based on typical yields and activity ranges reported for similar combretastatin analogues.[2][3]

Table 1: Synthesis Yield of a 3-Allyloxyphenyl Combretastatin Analogue

Reaction Step	Reactants	Product	Yield (%)
Suzuki-Miyaura Coupling	3-Allyloxyphenylboronic acid, (Z)-5-(2-bromoethenyl)-1,2,3-trimethoxybenzene	(Z)-1-(3-allyloxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene	75-85

Table 2: Biological Activity of a 3-Allyloxyphenyl Combretastatin Analogue

Compound	Target	Assay	IC₅₀ (nM)
(Z)-1-(3-allyloxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene	Tubulin Polymerization	In vitro tubulin polymerization assay	10 - 50
MCF-7 (Breast Cancer Cell Line)	Cytotoxicity Assay (MTT)	5 - 25
A549 (Lung Cancer Cell Line)	Cytotoxicity Assay (MTT)	8 - 30

Experimental Protocols

This section provides a detailed methodology for the synthesis of a representative bioactive molecule, a combretastatin A-4 analogue, using 3-allyloxyphenylboronic acid via a Suzuki-Miyaura cross-coupling reaction.

Synthesis of (Z)-1-(3-allyloxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene

Materials:

• 3-Allyloxyphenylboronic acid

• (Z)-5-(2-bromoethenyl)-1,2,3-trimethoxybenzene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask, add 3-allyloxyphenylboronic acid (1.2 mmol), (Z)-5-(2-bromoethenyl)-1,2,3-trimethoxybenzene (1.0 mmol), and sodium carbonate (2.5 mmol).

• Inert Atmosphere: The flask is evacuated and backfilled with argon three times to ensure an inert atmosphere.

• Solvent Addition: Add a degassed mixture of toluene (8 mL), ethanol (2 mL), and water (2 mL) to the flask.

• Catalyst Addition: To the stirred mixture, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Reaction: The reaction mixture is heated to reflux (approximately 90 °C) and stirred vigorously for 12-16 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent to afford the pure (Z)-1-(3-allyloxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene.

• Characterization: The structure of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualizations

Suzuki-Miyaura Coupling Workflow

Caption: Workflow for the synthesis of a bioactive molecule via Suzuki-Miyaura coupling.

Catalytic Cycle of the Suzuki-Miyaura Reaction

References

• 1. Synthesis of Combretastatin A-4 Analogs and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of novel combretastatin analogues of 1,1-diaryl vinyl sulfones, with antiproliferative potential via in-silico and in-vitro studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protecting Group Strategies for 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of synthetic organic chemistry, particularly in the development of novel pharmaceuticals and complex molecules, the judicious use of protecting groups is paramount. Boronic acids and their derivatives are key building blocks, most notably in Suzuki-Miyaura cross-coupling reactions. However, the boronic acid moiety itself can be sensitive to various reaction conditions, necessitating the use of protecting groups to ensure synthetic success. This is particularly critical when the target molecule, such as 3-allyloxyphenylboronic acid, contains other reactive functionalities like an allyl ether, which demands an orthogonal protecting group strategy.

This document provides detailed application notes and experimental protocols for the protection and deprotection of the boronic acid group in 3-allyloxyphenylboronic acid. The strategies outlined are designed to be compatible with the allyloxy group, ensuring its integrity throughout the synthetic sequence. The primary protecting groups discussed are the N-methyliminodiacetic acid (MIDA) boronate and the pinacol boronate esters, selected for their distinct stability profiles and deprotection methods.

Protecting Group Selection Strategy

The choice of a protecting group for the boronic acid in 3-allyloxyphenylboronic acid must consider the stability of the allyl ether. The allyl group is generally stable to a range of conditions but can be sensitive to strong acids, certain oxidizing and reducing agents, and some transition metal catalysts under specific conditions. Therefore, an ideal protecting group strategy involves mild protection and deprotection methods that do not compromise the allyl functionality.

A logical workflow for selecting and applying a protecting group strategy is outlined below.

Caption: Logical workflow for protecting group strategy.

N-Methyliminodiacetic Acid (MIDA) Boronate Protection

MIDA boronates are exceptionally stable, crystalline solids that are compatible with a wide array of anhydrous reaction conditions, including chromatography.[1][2][3] The sp³-hybridized boron center in MIDA boronates renders them unreactive towards transmetalation in Suzuki-Miyaura couplings until the boronic acid is slowly released under specific conditions.[1] Deprotection is achieved under mild basic aqueous conditions, which are orthogonal to the stability of the allyl ether.[1]

Data Summary: MIDA Boronate Protection and Deprotection

Substrate Example	Protection Conditions	Yield (%)	Deprotection Conditions	Yield (%)	Citation
Arylboronic acid (general)	N-methyliminodiacetic acid, Dean-Stark, Toluene/Dioxane, reflux	>90	1 M NaOH (aq), THF, rt, 10 min	>95	[4]
5-Acetylthiophene-2-boronic acid	MIDA anhydride, Dioxane, 70 °C, 24 h	68	Mild aqueous base	-	[5]
Arylboronic acid (general)	MIDA, DMF, 85 °C, 16 h	~82	Mild aqueous base	-	[2]

Experimental Protocols

Protocol 1.1: Protection of 3-Allyloxyphenylboronic Acid as its MIDA Boronate Ester

This protocol describes the formation of the MIDA boronate ester from 3-allyloxyphenylboronic acid using Dean-Stark dehydration.

• Materials:

  • 3-Allyloxyphenylboronic acid (1.0 equiv)

  • N-methyliminodiacetic acid (MIDA) (1.1 equiv)

  • Anhydrous Toluene or Dioxane

  • Dean-Stark apparatus, condenser, and round-bottom flask

  • Magnetic stirrer and heating mantle

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark trap, and condenser, add 3-allyloxyphenylboronic acid and N-methyliminodiacetic acid.

  • Add anhydrous toluene to achieve a concentration of approximately 0.2 M.

  • Heat the mixture to reflux and stir vigorously. Water will begin to collect in the Dean-Stark trap.

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting boronic acid is consumed.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude MIDA boronate can be purified by recrystallization (e.g., from acetone/ether) or by silica gel chromatography.[4] MIDA boronates are generally stable to chromatography.[1][2]

Protocol 1.2: Deprotection of 3-Allyloxyphenylboronic Acid MIDA Ester

This protocol outlines the mild basic hydrolysis of the MIDA boronate to regenerate the free boronic acid.

• Materials:

  • 3-Allyloxyphenylboronic acid MIDA ester (1.0 equiv)

  • 1 M Sodium Hydroxide (NaOH) aqueous solution

  • Tetrahydrofuran (THF)

  • Diethyl ether or Ethyl acetate

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Round-bottom flask and magnetic stirrer

• Procedure:

  • Dissolve the 3-allyloxyphenylboronic acid MIDA ester in THF in a round-bottom flask.

  • Add an equal volume of 1 M aqueous NaOH solution.

  • Stir the biphasic mixture vigorously at room temperature for 10-30 minutes. Monitor the deprotection by TLC or LC-MS.

  • Once the deprotection is complete, acidify the aqueous layer to a pH of ~2-3 with 1 M HCl.

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-allyloxyphenylboronic acid.

  • If necessary, the product can be further purified by recrystallization.

Workflow for MIDA Boronate Strategy

Caption: Workflow for the MIDA boronate protection/deprotection strategy.

Pinacol Boronate Ester Protection

Pinacol esters are one of the most common protecting groups for boronic acids.[6] They are generally stable to a wide range of reaction conditions and are compatible with silica gel chromatography.[6] The deprotection of pinacol esters can be more challenging than MIDA boronates and often requires specific reagents. However, several mild methods exist that are expected to be compatible with the allyloxy group.

Data Summary: Pinacol Boronate Protection and Deprotection

Substrate Example	Protection Conditions	Yield (%)	Deprotection Conditions	Yield (%)	Citation
Arylboronic acid (general)	Pinacol, Toluene, reflux	>90	NaIO₄, Acetone/H₂O	70-90	[6]
Phenylboronic acid pinacol ester	Diethanolamine, Ether, rt; then 0.1 M HCl	99	Transesterification followed by hydrolysis	[7]
Arylboronic acid pinacol ester	Polystyrene-boronic acid, CH₃CN/TFA	70-99	Transesterification
Arylboronic acid pinacol ester	KHF₂, MeOH/H₂O; then TMSCl	High	Via trifluoroborate	[8]

Experimental Protocols

Protocol 2.1: Protection of 3-Allyloxyphenylboronic Acid as its Pinacol Ester

This protocol details the formation of the pinacol boronate ester.

• Materials:

  • 3-Allyloxyphenylboronic acid (1.0 equiv)

  • Pinacol (1.1 equiv)

  • Anhydrous Toluene

  • Dean-Stark apparatus, condenser, and round-bottom flask

  • Magnetic stirrer and heating mantle

• Procedure:

  • Combine 3-allyloxyphenylboronic acid and pinacol in a round-bottom flask equipped with a magnetic stir bar, Dean-Stark trap, and condenser.

  • Add anhydrous toluene.

  • Heat the mixture to reflux and stir. Monitor the reaction by observing water collection in the Dean-Stark trap and by TLC or GC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude pinacol ester can often be used without further purification. If necessary, it can be purified by silica gel chromatography.

Protocol 2.2: Deprotection of 3-Allyloxyphenylboronic Acid Pinacol Ester via Transesterification with Diethanolamine

This two-step protocol is a mild method for pinacol ester deprotection.[7]

• Materials:

  • 3-Allyloxyphenylboronic acid pinacol ester (1.0 equiv)

  • Diethanolamine (1.1 equiv)

  • Anhydrous diethyl ether

  • 0.1 M Hydrochloric acid (HCl)

  • Magnetic stirrer, filtration apparatus

• Procedure:

  • Step 1: Transesterification

    • Dissolve the 3-allyloxyphenylboronic acid pinacol ester in anhydrous diethyl ether in a flask with a magnetic stir bar.

    • Add diethanolamine to the solution. A white precipitate of the diethanolamine boronate should form within minutes.

    • Stir the reaction for approximately 30 minutes, or until TLC analysis indicates complete consumption of the starting material.

    • Collect the precipitate by filtration, wash with cold diethyl ether, and dry.

  • Step 2: Hydrolysis

    • Suspend the dried diethanolamine boronate in a biphasic mixture of diethyl ether and 0.1 M HCl.

    • Stir vigorously for 20-30 minutes at room temperature.

    • Separate the organic layer, and extract the aqueous layer twice more with diethyl ether.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the deprotected boronic acid.

Protocol 2.3: Deprotection of 3-Allyloxyphenylboronic Acid Pinacol Ester with Sodium Periodate

This method involves the oxidative cleavage of the pinacol by-product, driving the deprotection equilibrium forward. Care should be taken as sodium periodate is an oxidant, though it is generally selective for 1,2-diols and the allyl ether is expected to be stable under these conditions.

• Materials:

  • 3-Allyloxyphenylboronic acid pinacol ester (1.0 equiv)

  • Sodium periodate (NaIO₄) (4.0 equiv)

  • Acetone and Water (e.g., 4:1 v/v)

  • Diethyl ether or Ethyl acetate

  • Magnetic stirrer

• Procedure:

  • Dissolve the pinacol ester in a mixture of acetone and water.

  • Add sodium periodate and stir the mixture at room temperature. The reaction progress can be monitored by TLC.

  • Upon completion, filter the reaction mixture to remove inorganic salts.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous residue with diethyl ether or ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the boronic acid.

Decision Pathway for Pinacol Ester Deprotection

Caption: Decision tree for pinacol ester deprotection methods.

Conclusion

The protection of the boronic acid moiety in 3-allyloxyphenylboronic acid can be effectively achieved using either MIDA or pinacol boronate esters. The MIDA boronate offers exceptional stability and a very mild deprotection protocol, making it an excellent choice for multi-step syntheses where robust protection is required. Pinacol esters, while also widely applicable, offer a range of deprotection methods that can be tailored to the specific requirements of the synthetic route. The choice between these strategies will depend on the specific downstream reaction conditions and the desired overall synthetic efficiency. The protocols provided herein offer a starting point for the successful implementation of these protecting group strategies in the synthesis of complex molecules bearing the 3-allyloxyphenylboronic acid scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 3. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 7. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]

Application Notes and Protocols: Deprotection of the Allyl Ether in 3-Allyloxyphenylboronic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the deprotection of the allyl ether in 3-allyloxyphenylboronic acid derivatives, a crucial step in various synthetic pathways in pharmaceutical and materials science research. The allyl group is a versatile protecting group for phenols due to its stability under a range of conditions. Its removal, however, requires specific and mild methods to avoid decomposition of the sensitive boronic acid moiety. This guide outlines several effective deprotection strategies, offering a comparative analysis to aid in method selection.

Comparative Data of Deprotection Methods

The selection of an appropriate deprotection method is contingent on factors such as substrate compatibility, desired yield, and reaction scalability. The following table summarizes quantitative data for common methods used for the deprotection of aryl allyl ethers, which are analogous to 3-allyloxyphenylboronic acid derivatives.

Method/Reagents	Substrate Type	Reaction Time	Temperature	Yield (%)	Reference
Palladium-Catalyzed Deprotection
Pd(PPh₃)₄ / K₂CO₃	Aryl allyl ether	1 h	Reflux	97	[1]
Pd(PPh₃)₄ / Pyrrolidine	Allyl ester	50 min	0 °C	High	[1]
10% Pd/C	Allyl aryl ether	Not specified	Not specified	High	[1]
Isomerization-Hydrolysis
[(PPh₃)₃RuCl₂] / DIPEA then mild acid hydrolysis	O-allyl glycoside	4 h	Reflux	High	[1]
Oxidative Cleavage
I₂ / DMSO	Allyl aryl ether	Not specified	Not specified	High	[1]
NaI / DMSO	Allyl ether	1-4 h	130 °C	High	[1]
Nickel-Catalyzed Deprotection
Ni catalyst / Brønsted acid	O- and N-allyl groups	Not specified	Not specified	High	[1]

Experimental Protocols

Detailed methodologies for the most pertinent deprotection strategies are provided below. It is crucial to monitor the reaction progress using thin-layer chromatography (TLC) or other suitable analytical techniques.

Protocol 1: Palladium-Catalyzed Deprotection using Pd(PPh₃)₄ and K₂CO₃

This method is highly efficient and proceeds under mild basic conditions, making it compatible with the boronic acid functionality.[2]

Materials:

• 3-Allyloxyphenylboronic acid derivative

• Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (0.05 equiv.)

• Potassium carbonate (K₂CO₃) (2-3 equiv.)

• Dry Methanol (MeOH)

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the 3-allyloxyphenylboronic acid derivative (1 equiv.) in dry methanol.

• Add potassium carbonate (K₂CO₃).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 equiv.).

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the deprotected 3-hydroxyphenylboronic acid derivative.[1]

Protocol 2: Oxidative Deprotection using Sodium Iodide and DMSO

This protocol offers a metal-free alternative for allyl ether cleavage.

Materials:

• 3-Allyloxyphenylboronic acid derivative

• Sodium iodide (NaI) (catalytic amount)

• Dimethylsulfoxide (DMSO)

• Standard heating and reaction glassware

Procedure:

• To a solution of the 3-allyloxyphenylboronic acid derivative (1 equiv.) in DMSO, add a catalytic amount of sodium iodide.

• Heat the reaction mixture to 130 °C.

• Monitor the reaction by TLC until the starting material is consumed (typically 1-4 hours).[1]

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture onto crushed ice.

• If a solid precipitates, filter and dry the product. If the product is not a solid, extract with an appropriate organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to isolate the product.[1]

Protocol 3: Isomerization followed by Hydrolysis

This two-step procedure first isomerizes the allyl ether to the more labile prop-1-enyl ether, which is then easily hydrolyzed.

Materials:

• 3-Allyloxyphenylboronic acid derivative

• Dichlorotris(triphenylphosphine)ruthenium(II) [RuCl₂(PPh₃)₃] (catalytic amount)

• N,N-diisopropylethylamine (DIPEA)

• Toluene

• Aqueous acetone

• Mild acid (e.g., dilute HCl) or Mercuric chloride (HgCl₂) and Mercuric oxide (HgO)

Procedure (Isomerization):

• Dissolve the 3-allyloxyphenylboronic acid derivative (1 equiv.) in toluene.

• Add dichlorotris(triphenylphosphine)ruthenium(II) (catalytic amount) and a base such as N,N-diisopropylethylamine (DIPEA).

• Reflux the mixture and monitor the formation of the prop-1-enyl ether by TLC or NMR.

• Once isomerization is complete, remove the solvent and base under reduced pressure.[1]

Procedure (Hydrolysis):

• Dissolve the resulting prop-1-enyl ether in aqueous acetone.

• Add a mild acid to adjust the pH to ~2, or for a more rapid cleavage, treat with mercuric chloride (HgCl₂) and mercuric oxide (HgO).

• Stir the reaction at room temperature until the deprotection is complete as monitored by TLC.

• Work up the reaction accordingly to isolate the deprotected 3-hydroxyphenylboronic acid derivative.[1]

Visualizations

The following diagrams illustrate the chemical transformation and a general workflow for the deprotection process.

Caption: General experimental workflow for the deprotection of 3-allyloxyphenylboronic acid derivatives.

Caption: Chemical transformation from a 3-allyloxyphenylboronic acid derivative to the corresponding phenol.

References

• 1. benchchem.com [benchchem.com]
• 2. A Mild Deprotection Strategy for Allyl-Protecting Groups and Its Implications in Sequence Specific Dendrimer Synthesis [organic-chemistry.org]

Application Notes and Protocols for a One-Pot Synthesis Involving 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the one-pot synthesis of a chiral α-amino acid derivative using 3-allyloxyphenylboronic acid. The featured methodology is the Petasis Borono-Mannich (PBM) reaction, a powerful three-component condensation that offers an efficient route to complex amino acids, which are valuable building blocks in medicinal chemistry and drug discovery.

Introduction

The Petasis reaction is a versatile multicomponent reaction that involves the condensation of a boronic acid, an amine, and a carbonyl compound to form α-amino acids and their derivatives.[1][2] This one-pot procedure is highly valued for its operational simplicity, atom economy, and the ability to generate structural diversity. The reaction proceeds through the formation of an iminium ion from the amine and carbonyl components, followed by the nucleophilic addition of the organoboronic acid.[1] The use of chiral auxiliaries, such as specific amino alcohols, can impart stereocontrol, leading to the synthesis of enantiomerically enriched products.

This protocol details the synthesis of (S)-2-((3-allyloxyphenyl)(carboxy)methylamino)-3-methyl-1,1-diphenylbutan-1-ol through the one-pot reaction of 3-allyloxyphenylboronic acid, the chiral amine (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol, and glyoxylic acid. The allyloxy functional group on the phenylboronic acid provides a handle for further synthetic modifications, making the product a versatile intermediate for the development of novel therapeutics.

Data Presentation

The following table summarizes representative quantitative data for the one-pot Petasis reaction to synthesize the target α-amino acid derivative. The data is based on typical yields and diastereoselectivities observed for similar Petasis reactions.

Entry	3-Allyloxyphenylboronic Acid (eq.)	(S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol (eq.)	Glyoxylic Acid (eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (d.r.)
1	1.2	1.0	1.1	Dichloromethane	25	24	85	>95:5
2	1.2	1.0	1.1	Ethanol	25	24	78	>95:5
3	1.2	1.0	1.1	Toluene	50	18	82	>95:5

Experimental Protocols

One-Pot Synthesis of (S)-2-((3-allyloxyphenyl)(carboxy)methylamino)-3-methyl-1,1-diphenylbutan-1-ol

This protocol describes a general procedure for the Petasis reaction between 3-allyloxyphenylboronic acid, (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol, and glyoxylic acid.

Materials:

• 3-Allyloxyphenylboronic acid

• (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol

• Glyoxylic acid monohydrate

• Dichloromethane (DCM), anhydrous

• Ethanol (EtOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (S)-2-amino-3-methyl-1,1-diphenylbutan-1-ol (1.0 mmol, 1.0 equiv.).

• Dissolve the amine in the chosen solvent (e.g., dichloromethane, 10 mL).

• Add glyoxylic acid monohydrate (1.1 mmol, 1.1 equiv.) to the solution.

• Stir the mixture at room temperature for 30 minutes to facilitate the in-situ formation of the imine.

• Add 3-allyloxyphenylboronic acid (1.2 mmol, 1.2 equiv.) to the reaction mixture.

• Continue stirring the reaction at the specified temperature (e.g., 25 °C or 50 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 18-24 hours), quench the reaction by adding saturated aqueous NaHCO₃ solution (15 mL).

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (S)-2-((3-allyloxyphenyl)(carboxy)methylamino)-3-methyl-1,1-diphenylbutan-1-ol.

Visualizations

The following diagrams illustrate the signaling pathway of the Petasis reaction and the experimental workflow.

Caption: The signaling pathway of the one-pot Petasis reaction.

Caption: The experimental workflow for the one-pot Petasis reaction.

References

• 1. Petasis Reaction [organic-chemistry.org]
• 2. Recent Trends in the Petasis Reaction: A Review of Novel Catalytic Synthetic Approaches with Applications of the Petasis Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Solvent Effects on the Reactivity of 3-Allyloxyphenylboronic Acid in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the influence of solvent systems on the reactivity of 3-allyloxyphenylboronic acid in palladium-catalyzed cross-coupling reactions, primarily focusing on the Suzuki-Miyaura coupling. The choice of solvent is a critical parameter that can significantly impact reaction yield, rate, and selectivity. Understanding these effects is crucial for the optimization of synthetic routes in drug discovery and development, where biaryl and substituted aromatic structures are common motifs.

Introduction to Solvent Effects in Cross-Coupling

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Stille couplings, are fundamental transformations in modern organic synthesis. The solvent plays a multifaceted role in these reactions, influencing the solubility of reactants, the stability of the catalyst, and the rates of the individual steps in the catalytic cycle, particularly the crucial transmetalation step in Suzuki-Miyaura couplings.

The polarity of the solvent can affect the activation of the boronic acid and the nature of the palladium intermediates. Generally, polar aprotic solvents are favored, and the addition of water can be beneficial, especially in Suzuki-Miyaura reactions, as it can facilitate the formation of the reactive boronate species.

Data Presentation: Solvent Effects on Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid

The following tables summarize the impact of different solvent systems on the yield of the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid with various aryl halides. These data have been compiled from literature sources and provide a comparative overview to guide solvent selection.

Table 1: Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with 4-Bromoanisole

Entry	Solvent System (v/v)	Base	Catalyst System	Temp. (°C)	Time (h)	Yield (%)
1	Toluene/H₂O (4:1)	K₃PO₄	Pd(OAc)₂ / SPhos	100	16	92
2	1,4-Dioxane/H₂O (4:1)	K₃PO₄	Pd(PPh₃)₄	90	12	85
3	THF/H₂O (4:1)	Cs₂CO₃	Pd₂(dba)₃ / XPhos	80	18	88
4	DMF/H₂O (1:1)	Cs₂CO₃	Pd Complex	80	-	>95
5	Ethanol/H₂O (1:1)	NaOH	Pd-IPG	60	-	>98

Table 2: Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with 1-Bromo-4-nitrobenzene

Entry	Solvent System (v/v)	Base	Catalyst System	Temp. (°C)	Time (h)	Yield (%)
1	DMF/H₂O (3:2)	K₂CO₃	Nano-Pd	80	-	>90
2	Toluene/H₂O (9:1)	Cs₂CO₃	Pd(OAc)₂ / PCy₃·HBF₄	80	2	~75-95

Experimental Protocols

The following are detailed protocols for representative Suzuki-Miyaura cross-coupling reactions of 3-allyloxyphenylboronic acid.

Protocol 1: Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with an Aryl Bromide in 1,4-Dioxane/Water

This protocol is a general procedure adapted from established methods for the Suzuki-Miyaura coupling of substituted arylboronic acids.[1]

Materials:

• 3-Allyloxyphenylboronic acid

• Aryl bromide (e.g., 4-bromoanisole)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas

• Schlenk flask or sealed reaction vial

• Standard laboratory glassware and purification supplies

Procedure:

• To an oven-dried Schlenk flask, add the aryl bromide (1.0 mmol), 3-allyloxyphenylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 3 mol%), to the flask under the inert atmosphere.

• Add anhydrous 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Place the flask in a preheated oil bath at 90 °C and stir the reaction mixture vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-18 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel.[1]

Protocol 2: Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with an Aryl Halide in Toluene/Water

This protocol is adapted from procedures for the selective coupling of aryl halides.[2]

Materials:

• 3-Allyloxyphenylboronic acid

• Aryl halide (e.g., 1-bromo-4-nitrobenzene)

• Palladium(II) acetate [Pd(OAc)₂]

• Tricyclohexylphosphine tetrafluoroborate [PCy₃·HBF₄]

• Cesium carbonate (Cs₂CO₃)

• Toluene

• Water

• Argon gas

• Schlenk tube

• Standard laboratory glassware and purification supplies

Procedure:

• A Schlenk tube (20 mL) is charged with the aryl halide (0.3 mmol), 3-allyloxyphenylboronic acid (0.33 mmol), Pd(OAc)₂ (0.2 mol %), PCy₃·HBF₄ (0.4 mol %), and Cs₂CO₃ (2 equiv.).[2]

• The tube is degassed for 30 seconds and then filled with argon. This operation is repeated three times.[2]

• Toluene (1.0 mL) and H₂O (0.1 mL) are added under an argon atmosphere.[2]

• The resulting reaction mixture is stirred at 80 °C for 2 hours under argon.[2]

• After completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water.

• The organic layer is dried, filtered, and concentrated.

• The crude product is purified by column chromatography.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the Suzuki-Miyaura cross-coupling of 3-allyloxyphenylboronic acid.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Discussion

The choice of solvent in the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid significantly influences the reaction outcome. Aprotic polar solvents such as DMF, THF, and 1,4-dioxane, often in the presence of water, generally provide good to excellent yields. The addition of water is thought to facilitate the formation of the boronate anion, which is more nucleophilic and readily undergoes transmetalation with the palladium(II) intermediate. The optimal solvent system can also depend on the specific aryl halide used, with different conditions being favored for electron-rich versus electron-poor coupling partners. The provided protocols offer starting points for optimization, and screening of different solvent and base combinations is recommended to achieve the highest possible yield for a specific transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

minimizing protodeboronation of 3-allyloxyphenylboronic acid in Suzuki reactions

Topic: Minimizing Protodeboronation of 3-Allyloxyphenylboronic Acid in Suzuki Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the undesired protodeboronation of 3-allyloxyphenylboronic acid during Suzuki-Miyaura cross-coupling reactions.

Troubleshooting Guides

Problem: Low yield of the desired cross-coupling product and significant formation of allyl phenyl ether (the protodeboronated byproduct).

This is a common issue when using electron-rich boronic acids like 3-allyloxyphenylboronic acid, which are susceptible to protodeboronation under the basic conditions of the Suzuki-Miyaura reaction.[1][2] The following troubleshooting steps can help to mitigate this side reaction.

Initial Checks:

• Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen). Oxygen can lead to side reactions, including the homocoupling of the boronic acid.

• Reagent Purity: Verify the purity of 3-allyloxyphenylboronic acid and the aryl halide. Impurities can interfere with the catalytic cycle.

• Solvent Degassing: Thoroughly degas all solvents prior to use to remove dissolved oxygen.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for minimizing protodeboronation.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem with 3-allyloxyphenylboronic acid?

A1: Protodeboronation is an undesired side reaction in which the carbon-boron bond of the boronic acid is cleaved and replaced with a carbon-hydrogen bond.[1] For 3-allyloxyphenylboronic acid, this results in the formation of allyl phenyl ether, consuming the starting material and reducing the yield of the desired Suzuki coupling product. This boronic acid is particularly susceptible due to the electron-donating nature of the allyloxy group, which increases the electron density on the aromatic ring and makes the ipso-carbon more prone to protonation.

Q2: How does the choice of base affect protodeboronation?

A2: The base plays a crucial role in the Suzuki-Miyaura reaction by activating the boronic acid for transmetalation.[3] However, strong bases, particularly hydroxide ions, can also promote protodeboronation.[1] The mechanism often involves the formation of a boronate species ([ArB(OH)₃]⁻), which is then protonated by a proton source like water.[1] Using milder bases can help to minimize this side reaction.

Q3: Can the solvent system influence the extent of protodeboronation?

A3: Yes, the solvent can significantly impact the reaction. Protic solvents, especially in combination with strong bases, can serve as a proton source for protodeboronation. Using anhydrous aprotic solvents or minimizing the amount of water in the reaction mixture can be beneficial. However, some water is often necessary for the activity of certain inorganic bases. The choice of organic solvent (e.g., THF, dioxane, toluene) can also influence the solubility of reagents and the stability of catalytic intermediates.[4]

Q4: Is it better to use 3-allyloxyphenylboronic acid or its pinacol ester?

A4: For substrates prone to protodeboronation, using a boronic ester, such as the pinacol ester, is often advantageous.[2] Boronic esters are generally more stable than the corresponding boronic acids and can slowly hydrolyze in situ to release the active boronic acid. This "slow-release" strategy keeps the concentration of the unstable free boronic acid low, thereby minimizing protodeboronation.[5]

Q5: How do MIDA boronates help in preventing protodeboronation?

A5: MIDA (N-methyliminodiacetic acid) boronates are exceptionally stable, crystalline solids that provide a very slow and controlled release of the boronic acid under the reaction conditions.[6] This is a highly effective strategy for minimizing protodeboronation, especially for very unstable boronic acids.[5]

Q6: What is the role of the palladium catalyst and ligands in protodeboronation?

A6: A highly active catalyst system that promotes rapid cross-coupling can allow the desired reaction to outcompete the slower protodeboronation side reaction.[5] The choice of ligand is critical; bulky, electron-rich phosphine ligands can accelerate the catalytic cycle. However, some studies have shown that very bulky ligands can, under certain conditions, promote protodeboronation. Therefore, ligand screening may be necessary to find the optimal balance for a given substrate.

Data Presentation

The following tables summarize the influence of various reaction parameters on the yield of the Suzuki-Miyaura coupling product and the extent of protodeboronation. The data is representative for an electron-rich substrate like 3-allyloxyphenylboronic acid.

Table 1: Effect of Base on Product Yield and Protodeboronation

Entry	Base (2.0 equiv)	Solvent	Temperature (°C)	Time (h)	Product Yield (%)	Protodeboronation (%)
1	NaOH	Dioxane/H₂O (4:1)	100	12	45	50
2	K₂CO₃	Dioxane/H₂O (4:1)	100	12	75	20
3	K₃PO₄	Dioxane/H₂O (4:1)	100	12	85	10
4	Cs₂CO₃	Dioxane	100	12	90	<5

Table 2: Effect of Temperature and Boron Reagent on Product Yield

Entry	Boron Reagent	Base	Solvent	Temperature (°C)	Time (h)	Product Yield (%)
1	Boronic Acid	K₃PO₄	Dioxane/H₂O (4:1)	100	8	82
2	Boronic Acid	K₃PO₄	Dioxane/H₂O (4:1)	80	12	88
3	Pinacol Ester	K₃PO₄	Dioxane	100	8	92
4	Pinacol Ester	K₃PO₄	Dioxane	80	12	95

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with an Aryl Bromide

This protocol provides a starting point with conditions designed to minimize protodeboronation.

Reagents:

• Aryl Bromide (1.0 eq.)

• 3-Allyloxyphenylboronic Acid (1.2 eq.)

• Potassium Phosphate (K₃PO₄) (2.0 eq.)

• Pd(PPh₃)₄ (3 mol%)

• 1,4-Dioxane (anhydrous and degassed)

Procedure:

• To a flame-dried Schlenk flask, add the aryl bromide, 3-allyloxyphenylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with Argon (repeat three times).

• Add the Pd(PPh₃)₄ catalyst under a positive flow of Argon.

• Add the degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 80 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Using the Pinacol Ester of 3-Allyloxyphenylboronic Acid

This protocol is recommended for challenging couplings where protodeboronation is significant.

Reagents:

• Aryl Bromide (1.0 eq.)

• 3-Allyloxyphenylboronic Acid Pinacol Ester (1.2 eq.)

• Potassium Phosphate (K₃PO₄) (2.0 eq.)

• Pd(dppf)Cl₂ (3 mol%)

• 1,4-Dioxane (anhydrous and degassed)

Procedure:

• Follow steps 1-4 from Protocol 1, using the pinacol ester and Pd(dppf)Cl₂.

• Heat the reaction mixture to 80-90 °C with stirring.

• Monitor the reaction as described in Protocol 1.

• Workup and purification are the same as in Protocol 1.

Visualizations

Mechanism of Protodeboronation vs. Suzuki Coupling

Caption: Competing pathways for the boronate intermediate.

Slow-Release Strategy using Boronic Esters

Caption: Conceptual workflow of the slow-release strategy.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

side reactions of 3-allyloxyphenylboronic acid under basic conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of 3-allyloxyphenylboronic acid in basic reaction conditions, particularly in the context of Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for 3-allyloxyphenylboronic acid under basic conditions?

A1: The main stability concern for 3-allyloxyphenylboronic acid in basic media is its susceptibility to protodeboronation.[1][2][3][4][5] This is a degradation pathway where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, resulting in the formation of allyl phenyl ether and boric acid. This process consumes your starting material and reduces the yield of your desired product.

Q2: How does pH affect the stability and reactivity of 3-allyloxyphenylboronic acid?

A2: The pH of the solution governs the equilibrium between the neutral, trigonal planar form of the boronic acid (ArB(OH)₂) and its more reactive anionic, tetrahedral boronate form (ArB(OH)₃⁻).[2] As the pH increases above the pKa of the boronic acid, the equilibrium shifts towards the tetrahedral boronate. While this boronate form is more nucleophilic and essential for the transmetalation step in Suzuki-Miyaura coupling, it is also more prone to protodeboronation.[2][6][7]

Q3: Besides protodeboronation, are there other common side reactions I should be aware of?

A3: Yes, another potential side reaction is oxidation of the boronic acid to the corresponding phenol (3-allyloxyphenol).[4][8] This can be promoted by the presence of oxidizing agents or even dissolved oxygen in the reaction mixture, especially at elevated temperatures.[9] Additionally, under harsh basic conditions, though less common, cleavage of the allyloxy ether bond could potentially occur.

Q4: Can the allyloxy group itself participate in side reactions?

A4: While protodeboronation and oxidation are the more documented side reactions for the boronic acid moiety, the allyl group can potentially undergo isomerization or other reactions under certain catalytic conditions, especially in the presence of transition metals like palladium at high temperatures. However, this is generally not a primary concern under standard Suzuki-Miyaura conditions.

Q5: How can I minimize the degradation of 3-allyloxyphenylboronic acid in my reaction?

A5: To minimize degradation, consider the following strategies:

• Choice of Base: Use the mildest base that is effective for your specific Suzuki-Miyaura coupling.[10]

• Reaction Temperature: Operate at the lowest temperature that provides a reasonable reaction rate.

• Reaction Time: Monitor the reaction's progress and proceed with the work-up as soon as it reaches completion to prevent extended exposure to basic conditions.

• Inert Atmosphere: To prevent oxidation, ensure your reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.[9]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Product Yield	Degradation of 3-allyloxyphenylboronic acid via protodeboronation.	- Use a milder base (e.g., K₃PO₄ or K₂CO₃ instead of NaOH). - Lower the reaction temperature. - Decrease the reaction time. - Analyze the purity of the starting boronic acid before use.[10]
Inefficient catalytic cycle.	- Ensure the palladium catalyst is active. - Optimize the ligand-to-metal ratio.
Formation of Allyl Phenyl Ether as a Major Byproduct	Protodeboronation of the starting material.	- This strongly indicates that the boronic acid is degrading. Implement the solutions for low yield mentioned above. - Consider using a boronic ester (e.g., a pinacol or MIDA ester) as the starting material, which can slowly release the boronic acid under the reaction conditions, minimizing its concentration and subsequent degradation.[9][11][12]
Formation of 3-Allyloxyphenol as a Byproduct	Oxidation of the boronic acid.	- Thoroughly degas all solvents and reagents before use. - Maintain a strict inert atmosphere throughout the reaction. - Ensure reagents and solvents are free from peroxide impurities.[9]
Inconsistent Reaction Outcomes	Variability in the quality of the 3-allyloxyphenylboronic acid.	- The starting material may contain varying amounts of its anhydride (boroxine). - Ensure the purity of the boronic acid before each use. - Store the boronic acid under dry and inert conditions to prevent degradation.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized Side Reactions

This protocol for a Suzuki-Miyaura coupling reaction is designed to minimize the degradation of 3-allyloxyphenylboronic acid.

• Reagent Preparation:

  • Degas all solvents (e.g., dioxane/water mixture) by bubbling with argon or nitrogen for at least 30 minutes.

  • Ensure the 3-allyloxyphenylboronic acid is a fine, dry powder.

• Reaction Setup:

  • To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 eq.), 3-allyloxyphenylboronic acid (1.2 eq.), and a mild base such as K₃PO₄ (2.0 eq.).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if required).

  • Add the degassed solvent mixture via cannula.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-90 °C).

  • Monitor the reaction progress by TLC or GC/LC-MS.

  • Upon completion, cool the reaction to room temperature.

• Work-up and Purification:

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Assessing the Stability of 3-Allyloxyphenylboronic Acid

This protocol allows for the evaluation of the stability of 3-allyloxyphenylboronic acid under specific basic conditions.

• Stock Solution Preparation:

  • Prepare a stock solution of 3-allyloxyphenylboronic acid in a suitable organic solvent (e.g., dioxane).

  • Prepare a stock solution of the base (e.g., K₂CO₃) in water.

• Reaction and Sampling:

  • In a sealed vial, combine the boronic acid stock solution, the basic solution, and an internal standard (e.g., dodecane).

  • Maintain the vial at a constant temperature that mimics your reaction conditions (e.g., 80 °C).

  • At set time intervals (e.g., 0, 1, 2, 4, 8 hours), withdraw a small aliquot of the reaction mixture.

  • Immediately quench the aliquot by adding it to a vial containing a dilute acidic solution to neutralize the base.

• Analysis:

  • Analyze the quenched samples by GC-MS or LC-MS to determine the concentration of the remaining 3-allyloxyphenylboronic acid and the formation of the protodeboronation product (allyl phenyl ether).

  • Plot the concentration of the boronic acid versus time to determine its rate of decomposition under these conditions.

Visualizations

Caption: Key reaction pathways of 3-allyloxyphenylboronic acid under basic conditions.

Caption: A logical workflow for troubleshooting low-yielding reactions.

References

• 1. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion-Ate Interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Transition-Metal-Free ipso-Functionalization of Arylboronic Acids and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Purification of Crude 3-Allyloxyphenylboronic Acid Derivatives by Column Chromatography

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 3-allyloxyphenylboronic acid derivatives using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when purifying 3-allyloxyphenylboronic acid derivatives by silica gel column chromatography?

A1: Researchers often face several challenges during the silica gel column chromatography of 3-allyloxyphenylboronic acid derivatives. These include:

• Streaking on TLC plates: This can make it difficult to determine an appropriate solvent system for separation.

• Decomposition on silica: Boronic acids can be sensitive to the acidic nature of standard silica gel, leading to degradation and low recovery. This can manifest as protodeboronation, where the C-B bond is cleaved.

• Low recovery of the desired product: The compound may irreversibly adsorb to the silica gel.

• Co-elution with impurities: Structurally similar impurities can be difficult to separate from the target compound.

Q2: What is protodeboronation and how can it be minimized during purification?

A2: Protodeboronation is a common side reaction where the boronic acid group is replaced by a hydrogen atom, leading to the formation of an undesired byproduct (3-allyloxybenzene in this case). This process can be accelerated by the presence of water and acidic or basic conditions.[1] To minimize protodeboronation during column chromatography:

• Use anhydrous solvents and silica gel where possible.

• Avoid prolonged exposure of the compound to the silica gel.

• Consider using a less acidic stationary phase or modifying the silica gel.

Q3: Are there alternatives to standard silica gel for the purification of these compounds?

A3: Yes, several alternatives can be considered if standard silica gel proves problematic:

• Boric acid-impregnated silica gel: This can suppress the over-adsorption and decomposition of boronic esters and acids.[2]

• Neutral or basic alumina: For compounds that are particularly sensitive to acidic conditions, alumina can be a suitable alternative.

• Reversed-phase chromatography (e.g., C18): This is a good option for more polar boronic acid derivatives. The separation is based on hydrophobicity, and it can prevent issues related to the acidity of silica.[3]

Q4: How can I improve the separation of my 3-allyloxyphenylboronic acid derivative from closely related impurities?

A4: To improve separation:

• Optimize the solvent system: A thorough TLC screening with various solvent systems is crucial. Start with a non-polar solvent and gradually increase polarity. Common systems include hexane/ethyl acetate and dichloromethane/methanol.

• Use a gradient elution: Starting with a low polarity eluent and gradually increasing the polarity can help resolve compounds with close Rf values.

• Add a modifier: A small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) in the eluent can improve peak shape and separation by neutralizing active sites on the silica gel.[4][5]

• Dry loading: Adsorbing the crude material onto a small amount of silica gel before loading it onto the column can lead to sharper bands and better separation.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: The compound is streaking on the TLC plate.

Possible Cause	Suggested Solution
Compound is too polar for the solvent system.	Increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
Compound is acidic or basic.	Add a small amount (0.5-2%) of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the eluent to improve spot shape.[4][5]
Sample is overloaded on the TLC plate.	Spot a more dilute solution of your crude material on the TLC plate.
Decomposition on the silica plate.	Consider using neutral alumina TLC plates or boric acid-impregnated silica plates for your analysis.[2]

Problem 2: Low or no recovery of the product from the column.

Possible Cause	Suggested Solution
Irreversible adsorption to the silica gel.	- Use a more polar eluent to wash the column. - Consider deactivating the silica gel with a small amount of water or triethylamine. - Switch to a different stationary phase like alumina or a reversed-phase silica.
Decomposition on the column.	- Run the column more quickly (flash chromatography). - Use boric acid-impregnated silica gel to reduce the Lewis acidity of the stationary phase.[2] - If the compound is a boronic ester, hydrolysis may be occurring. Ensure anhydrous conditions.
Compound is not eluting with the chosen solvent system.	The solvent system is not polar enough. Gradually increase the polarity of the eluent. If necessary, a switch to a more polar solvent system (e.g., from hexane/ethyl acetate to dichloromethane/methanol) may be required.

Problem 3: The purified product is still impure.

Possible Cause	Suggested Solution
Poor separation of impurities.	- Optimize the solvent system using extensive TLC analysis to achieve a larger difference in Rf values (ΔRf). - Use a shallower solvent gradient during elution. - Increase the column length or use a smaller particle size silica gel for higher resolution.
Column was overloaded.	Use a higher ratio of silica gel to crude product. A common starting point is a 50:1 to 100:1 weight ratio of silica to crude material.[6]
Fractions were collected improperly.	Collect smaller fractions and analyze them carefully by TLC before combining.
Co-elution of a protodeboronated byproduct.	Ensure anhydrous conditions during workup and purification. The protodeboronated product will be less polar and should elute earlier.

Data Presentation

Table 1: Typical Solvent Systems for Column Chromatography of Arylboronic Acids

Solvent System	Polarity	Typical Applications	Notes
Hexane / Ethyl Acetate	Low to Medium	Good for a wide range of arylboronic acids and their esters.	A standard and versatile system. The ratio is varied to achieve the desired separation.[4]
Dichloromethane / Methanol	Medium to High	Suitable for more polar arylboronic acid derivatives.	Methanol significantly increases the polarity. Start with a low percentage of methanol.[7]
Toluene / Acetone / Acetic Acid	Medium	Can be effective for separating acidic boronic acid derivatives.	The acetic acid helps to improve the chromatography of acidic compounds.[8]
Diethyl Ether / Hexane	Low to Medium	An alternative to ethyl acetate/hexane systems.	Diethyl ether is more volatile than ethyl acetate.

Table 2: Typical TLC Conditions for 3-Allyloxyphenylboronic Acid Derivatives

Parameter	Recommendation
Stationary Phase	Silica gel 60 F254 plates
Mobile Phase (Eluent)	Start with Hexane:Ethyl Acetate (e.g., 9:1, 4:1, 1:1) or Dichloromethane
Visualization	UV light (254 nm). Staining with potassium permanganate or alizarin solution can also be used for boronic acids.[9]
Target Rf Value	For the desired compound, aim for an Rf of 0.2-0.4 for good separation on a column.

Experimental Protocols

Protocol 1: General Flash Column Chromatography of a Crude 3-Allyloxyphenylboronic Acid Derivative

1. Materials:

• Crude 3-allyloxyphenylboronic acid derivative

• Silica gel (230-400 mesh)

• Solvents (e.g., Hexane, Ethyl Acetate) of appropriate purity

• Glass column with a stopcock

• Sand

• Collection tubes

• TLC plates and chamber

• Compressed air source (for flash chromatography)

2. Procedure:

• Solvent System Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Perform TLC with different ratios of a solvent system (e.g., hexane/ethyl acetate).

  • The ideal solvent system should give your desired product an Rf value of approximately 0.2-0.4.

• Column Packing (Slurry Method):

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 hexane/ethyl acetate). The amount of silica should be 50-100 times the weight of the crude material.

  • Pour the slurry into the column and allow it to pack under a gentle flow of the eluent, assisted by tapping the column.

  • Add a thin layer of sand on top of the packed silica to prevent disturbance during solvent addition.

• Sample Loading (Dry Loading Method):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (2-3 times the weight of the crude product) to this solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Carefully add the initial eluent to the column.

  • Apply gentle air pressure to the top of the column to force the solvent through the silica gel (flash chromatography).

  • Begin collecting fractions immediately.

  • Gradient Elution: Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute your compound. A stepwise gradient is often effective (e.g., 95:5, 90:10, 80:20 hexane/ethyl acetate).

• Fraction Analysis:

  • Monitor the collected fractions by TLC.

  • Combine the fractions that contain the pure desired product.

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified 3-allyloxyphenylboronic acid derivative.

Mandatory Visualizations

Caption: Workflow for the purification of 3-allyloxyphenylboronic acid derivatives.

Caption: Troubleshooting decision tree for column chromatography purification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. orgsyn.org [orgsyn.org]
• 7. Chromatography [chem.rochester.edu]
• 8. Identification and Structure Elucidation of Forced Degradation Products of the Novel Propionic acid Derivative Loxoprofen: Development of Stability-Indicating Chromatographic Methods Validated as per ICH Guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid, with a primary focus on preventing the formation of the homocoupled biaryl byproduct.

Troubleshooting Guide

This section addresses common issues encountered during the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid, particularly the formation of homocoupling byproducts.

Issue: Significant formation of 3,3'-bis(allyloxy)biphenyl (homocoupling product) is observed.

Potential Cause	Suggested Solution
1. Presence of Dissolved Oxygen	1a. Rigorous Degassing: Thoroughly degas all solvents and the reaction mixture. This can be achieved by sparging with an inert gas (e.g., argon or nitrogen) for at least 30 minutes.[1][2] For more complete oxygen removal, perform three to five freeze-pump-thaw cycles.[3] 1b. Maintain Inert Atmosphere: Ensure the reaction is carried out under a positive pressure of an inert gas (argon or nitrogen) throughout the entire process.
2. Use of a Pd(II) Precatalyst	2a. In Situ Reduction: If using a Pd(II) source like Pd(OAc)₂, add a mild reducing agent such as potassium formate. This will help to reduce the Pd(II) to the active Pd(0) catalyst, minimizing the Pd(II)-mediated homocoupling pathway.[4][5] 2b. Use a Pd(0) Catalyst: Employ a Pd(0) catalyst directly, such as Pd(PPh₃)₄ or Pd₂(dba)₃, to bypass the need for an in-situ reduction step.[1][6]
3. Suboptimal Ligand Choice	3a. Employ Bulky, Electron-Rich Ligands: Switch to bulky, electron-rich phosphine ligands like SPhos or XPhos.[6][7] These ligands can accelerate the desired cross-coupling reaction, specifically the reductive elimination step, which outcompetes the pathways leading to homocoupling.[6]
4. High Concentration of Boronic Acid	4a. Slow Addition: Add the 3-allyloxyphenylboronic acid solution to the reaction mixture slowly over a period of time. This keeps the instantaneous concentration of the boronic acid low, disfavoring the bimolecular homocoupling reaction.
5. Suboptimal Reaction Conditions	5a. Pre-heating: Heat the mixture of the palladium catalyst, base, solvent, and aryl halide to the reaction temperature (e.g., 60-80 °C) for about 10 minutes before adding the 3-allyloxyphenylboronic acid.[1] This can help to quickly initiate the catalytic cycle for the desired cross-coupling.

Issue: Low yield of the desired cross-coupled product.

Potential Cause	Suggested Solution
1. Catalyst Inactivation	1a. Use High-Purity Reagents: Ensure that all reagents, especially the boronic acid and solvents, are of high purity and dry. 1b. Optimize Temperature: Avoid excessive heating, which can lead to catalyst decomposition. Monitor the reaction progress and maintain the optimal temperature for your specific system.
2. Incomplete Reaction	2a. Monitor Progress: Track the reaction using TLC or LC-MS. If the reaction stalls, consider extending the reaction time. 2b. Check Base Equivalents: Ensure the correct stoichiometry of the base is used, as it is crucial for the activation of the boronic acid.
3. Protodeboronation (Loss of Boronic Acid Moiety)	3a. Use a Milder Base: Strong bases can sometimes promote the cleavage of the C-B bond. Consider using a weaker base like K₂CO₃ or K₃PO₄.[1] 3b. Use Boronate Esters: Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) to reduce the likelihood of protodeboronation.[6]

Issue: Difficulty in purifying the desired product from the homocoupled byproduct.

Potential Cause	Suggested Solution
1. Similar Polarity of Product and Byproduct	1a. Optimize Chromatography: Experiment with different solvent systems for column chromatography to improve separation. 1b. Recrystallization: Attempt to purify the desired product through recrystallization from a suitable solvent or solvent mixture.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms that lead to the homocoupling of 3-allyloxyphenylboronic acid?

A1: There are two main pathways for boronic acid homocoupling in Suzuki reactions:

• Oxygen-Mediated Homocoupling: Dissolved oxygen can oxidize the active Pd(0) catalyst to a Pd(II) species. This Pd(II) can then undergo transmetalation with two molecules of the boronic acid, leading to the homocoupled product and regenerating the Pd(0) catalyst.[1][8]

• Palladium(II)-Mediated Homocoupling: If a Pd(II) salt (e.g., Pd(OAc)₂) is used as the catalyst precursor, it can directly react with two molecules of the boronic acid to form the homocoupled product and generate the Pd(0) needed to initiate the cross-coupling cycle. This is often a problem at the beginning of the reaction.[1][8]

Q2: How does the choice of palladium source affect the extent of homocoupling?

A2: The palladium source is a critical factor. Using Pd(II) precatalysts like Pd(OAc)₂ or PdCl₂ can increase the likelihood of homocoupling because they can directly participate in the homocoupling reaction as part of their reduction to the active Pd(0) state.[1] It is often preferable to use Pd(0) sources like Pd(PPh₃)₄ or Pd₂(dba)₃, which can enter the catalytic cycle directly without a preliminary reduction step that can be mediated by homocoupling.[1][6]

Q3: What is the role of phosphine ligands in preventing homocoupling?

A3: Phosphine ligands stabilize the palladium catalyst and modulate its reactivity. Bulky, electron-rich ligands, such as SPhos and XPhos, are particularly effective at minimizing homocoupling.[6][7] They promote the reductive elimination step of the desired cross-coupling, which is typically the product-forming step. By accelerating this step, the lifetime of the diorganopalladium(II) intermediate that could lead to side reactions is reduced.

Q4: Can the choice of base influence the formation of the homocoupling byproduct?

A4: Yes, the base is essential for activating the boronic acid for transmetalation, but the choice of base can also impact side reactions. Generally, weaker inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are preferred over strong bases such as sodium hydroxide (NaOH), as they are less likely to promote homocoupling.[1]

Data Presentation

Table 1: Impact of Reaction Parameters on Homocoupling of Arylboronic Acids

Parameter	Condition	Homocoupling Byproduct (%)	Desired Product Yield (%)	Reference
Oxygen Presence	Reaction under Air	Significant (not quantified)	Lower	General observation
Rigorous Degassing (N₂ sparge)	< 0.18 (with 3.3 ppm O₂)	Higher	Miller et al., 2007[5]
Reducing Agent	Without Potassium Formate	~0.5 - 1.5	Not specified	Benchchem[4]
With Potassium Formate	< 0.1	Not specified	Benchchem[4]
Ligand Choice	Pd(PPh₃)₄	Low yield, byproducts observed	Low	Joshaghani et al., 2008[9]
Pd(OAc)₂ / SPhos	Not detected	High	Walker et al., 2004[7]

Experimental Protocols

Protocol: Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with an Aryl Bromide with Minimized Homocoupling

This protocol incorporates several strategies to minimize the formation of the homocoupled byproduct.

Materials:

• 3-Allyloxyphenylboronic acid (1.2 equiv.)

• Aryl bromide (1.0 equiv.)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv.)

• Potassium formate (KFCO₂) (0.5 equiv.)

• Toluene and Water (degassed, 10:1 v/v)

• Inert gas (Argon or Nitrogen)

• Schlenk flask and standard glassware

Procedure:

• Degassing: Degas the toluene and water separately by sparging with argon or nitrogen for at least 30 minutes.

• Reagent Preparation: In an oven-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 equiv.), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₃PO₄ (2.0 equiv.), and potassium formate (0.5 equiv.).

• Solvent Addition: Add the degassed toluene and water (10:1 v/v) to the Schlenk flask.

• Pre-heating: Stir the mixture at 80 °C for 10-15 minutes.

• Boronic Acid Addition: In a separate flask, dissolve the 3-allyloxyphenylboronic acid (1.2 equiv.) in a small amount of degassed toluene. Add this solution to the reaction mixture dropwise over 20-30 minutes using a syringe pump.

• Reaction: Maintain the reaction mixture at 80-100 °C and monitor its progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the desired cross-coupled product.

Visualizations

Caption: Troubleshooting workflow for minimizing homocoupling.

Caption: Experimental workflow to prevent homocoupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Yoneda Labs [yonedalabs.com]
• 9. pcliv.ac.uk [pcliv.ac.uk]

Technical Support Center: 3-Allyloxyphenylboronic Acid in Aqueous Reaction Environments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-allyloxyphenylboronic acid, with a specific focus on the impact of water on its stability and reactivity in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: How does water affect the stability of 3-allyloxyphenylboronic acid?

A1: Water can significantly impact the stability of 3-allyloxyphenylboronic acid, primarily through hydrolytic deboronation, which is the cleavage of the carbon-boron bond to replace the boronic acid group with a hydrogen atom. The stability is influenced by factors such as pH, temperature, and the presence of other reagents.[1] In aqueous solutions, boronic acids can also exist in equilibrium with their corresponding boronate anions and trimeric boroxine anhydrides.

Q2: What are the common side reactions of 3-allyloxyphenylboronic acid in the presence of water?

A2: The primary side reaction is protodeboronation, which is accelerated in aqueous media, especially under basic conditions.[2] Another common issue is homocoupling, where two molecules of the boronic acid react with each other, a reaction that can be promoted by the presence of oxygen.[2]

Q3: Can the allyloxy group on the phenyl ring influence the stability of the boronic acid?

Q4: Are there ways to improve the stability of 3-allyloxyphenylboronic acid in reactions involving water?

A4: Yes, several strategies can be employed:

• Conversion to Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol ester, can protect it from premature decomposition.[3][4]

• Formation of Diethanolamine Adducts: Reacting the boronic acid with diethanolamine forms a stable, crystalline solid that can often be used directly in subsequent reactions.[5]

• Use of Anhydrous Conditions: When feasible, running reactions under anhydrous conditions can minimize hydrolytic side reactions.[2]

• Control of pH: Since protodeboronation can be base-catalyzed, using milder bases or carefully controlling the pH can enhance stability.[2]

Q5: At what pH is 3-allyloxyphenylboronic acid most stable?

A5: Generally, boronic acids exhibit greater stability in acidic to neutral aqueous solutions. The rate of hydrolytic deboronation often increases with higher pH.[1] For specific quantitative data on the pH stability profile of 3-allyloxyphenylboronic acid, it is recommended to perform experimental stability studies under your specific reaction conditions.

Troubleshooting Guide

This guide addresses common issues encountered during reactions, such as Suzuki-Miyaura coupling, involving 3-allyloxyphenylboronic acid where water is present as a solvent or impurity.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Degradation of Boronic Acid: Protodeboronation may have occurred due to the presence of water and/or a strong base.[2] 2. Catalyst Inactivity: The palladium catalyst may be inactive or poisoned.[2] 3. Oxygen Contamination: Dissolved oxygen can lead to homocoupling of the boronic acid and decomposition of the catalyst.[2]	1. Protect the Boronic Acid: Convert the boronic acid to a more stable form, such as a pinacol ester or a diethanolamine adduct, before use.[3][4][5] 2. Use Anhydrous Conditions: If the reaction chemistry allows, use anhydrous solvents and reagents.[2] 3. Optimize Base: Switch to a milder base (e.g., K₂CO₃ or KF) to minimize base-promoted decomposition.[2] 4. Degas Solvents: Thoroughly degas all solvents and ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon).[2]
Significant Homocoupling of Boronic Acid	1. Presence of Oxygen: Oxygen in the reaction mixture can promote the oxidative homocoupling of the boronic acid.[2] 2. Use of Pd(II) Precatalyst: Some Pd(II) precatalysts can facilitate homocoupling if not efficiently reduced to the active Pd(0) species.	1. Inert Atmosphere: Ensure the reaction setup is properly purged with an inert gas and that all reagents and solvents are degassed.[2] 2. Use a Robust Precatalyst: Consider using an air-stable Pd(0) precatalyst or one that is readily reduced in situ.[2]
Formation of Protodeboronated Byproduct	1. Excess Water: The presence of water, the proton source for this side reaction, is a direct cause. 2. Strong Base: Strong bases in aqueous media can accelerate protodeboronation.[2]	1. Minimize Water: Use anhydrous solvents or solvent systems with minimal water content (e.g., Dioxane/H₂O 10:1).[2] 2. Milder Base: Employ a weaker base like potassium fluoride (KF) or potassium carbonate (K₂CO₃).[2]
Inconsistent Reaction Results	1. Variable Water Content: Inconsistent amounts of water in reagents or solvents can lead to variable rates of boronic acid degradation. 2. Age and Purity of Boronic Acid: Boronic acids can degrade over time upon storage, especially if exposed to moisture.	1. Standardize Water Content: For aqueous reactions, use a consistent and controlled amount of water. For anhydrous reactions, ensure all components are rigorously dried. 2. Verify Reagent Quality: Use a fresh batch of 3-allyloxyphenylboronic acid or verify the purity of the existing stock. Consider forming a more stable derivative for storage.

Experimental Protocols

Protocol for the Protection of 3-Allyloxyphenylboronic Acid with Diethanolamine

This protocol describes a general procedure for converting a phenylboronic acid to its more stable diethanolamine adduct.[5]

Materials:

• 3-Allyloxyphenylboronic acid

• Diethanolamine (1.0 equivalent)

• Methylene chloride (or other suitable solvent)

• Stir bar and vial

• Filtration apparatus

Procedure:

• Dissolution: In a vial equipped with a stir bar, dissolve the 3-allyloxyphenylboronic acid (1.0 equivalent) in a minimal amount of methylene chloride.

• Addition: While stirring, add diethanolamine (1.0 equivalent) dropwise via pipette.

• Precipitation: A precipitate of the diethanolamine adduct will form. The initial solid may completely dissolve before the adduct precipitates.

• Isolation: Stir the resulting slurry for 10-15 minutes to ensure complete formation of the adduct.

• Filtration: Isolate the white solid product by vacuum filtration.

• Drying: Wash the solid with a small amount of cold solvent and dry it under a vacuum.

The resulting diethanolamine adduct is typically a stable, crystalline solid that can be stored and used directly in reactions like Suzuki-Miyaura couplings, particularly in protic solvents.[5]

Visualizations

Caption: Mechanism of hydrolytic deboronation of 3-allyloxyphenylboronic acid.

Caption: Troubleshooting workflow for Suzuki-Miyaura reactions.

Caption: Equilibrium of boronic acid in the presence of water.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Stability of Boronic Esters to Hydrolysis : A Comparative Study | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]

troubleshooting low yields in Suzuki coupling with 3-allyloxyphenylboronic acid

This technical support center provides troubleshooting guidance for researchers encountering challenges with Suzuki-Miyaura cross-coupling reactions, with a particular focus on issues related to the use of 3-allyloxyphenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in Suzuki coupling reactions?

Low yields in Suzuki couplings can stem from several factors.[1] Key issues include inefficient catalyst activity, decomposition of the boronic acid, and the occurrence of side reactions.[2][3] The reactivity of the specific substrates, such as electron-rich or sterically hindered partners, also plays a crucial role.[4] For instance, the nitrogen atom in pyridine-containing substrates can coordinate to the palladium catalyst, leading to deactivation.[1]

Q2: My boronic acid, 3-allyloxyphenylboronic acid, seems to be decomposing. What is happening and how can I prevent it?

Boronic acids are susceptible to several decomposition pathways. The two most common are:

• Protodeboronation: This is the cleavage of the C-B bond, replacing it with a C-H bond, which reverts the boronic acid to its corresponding arene (3-allyloxybenzene).[5] This side reaction is often promoted by high temperatures and the presence of water.[2][5]

• Homocoupling: This is the self-coupling of two boronic acid molecules to form a symmetrical biaryl (3,3'-di(allyloxy)biphenyl). This is often promoted by the presence of oxygen or an excess of Pd(II) species at the start of the reaction.[6][7][8]

To minimize decomposition, ensure the reaction is run under a strict inert atmosphere (argon or nitrogen) and that all solvents are thoroughly degassed.[7][8] Using a more stable boronic acid derivative, like a pinacol ester, can also be an effective strategy.[2][9]

Q3: What are the key side reactions I should be aware of?

Besides protodeboronation and homocoupling of the boronic acid, other potential side reactions include:

• Dehalogenation: The aryl halide starting material can be converted to the corresponding arene, consuming the substrate without forming the desired product.[2][7]

• Beta-Hydride Elimination: This can be a competing pathway when using alkylboranes with β-hydrogens, leading to alkene byproducts.[10][11]

• Catalyst Degradation: The active Pd(0) catalyst can precipitate as inactive palladium black, especially if the reaction is overheated or if ligands are not robust enough.[2][11]

Q4: How do I select the optimal catalyst, ligand, and base for my reaction?

The choice of these components is highly substrate-dependent and often requires screening.

• Catalyst & Ligand: For electron-rich boronic acids like 3-allyloxyphenylboronic acid or for challenging aryl chlorides, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often required to promote the rate-limiting oxidative addition step.[1][12] Modern palladium precatalysts (e.g., Buchwald G3/G4) are designed for efficient generation of the active Pd(0) species and can improve reproducibility.[2]

• Base: The base activates the boronic acid, making it more nucleophilic for the transmetalation step.[12][13] The choice is critical and often depends on the solvent and substrates.[7] Common choices include potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and potassium phosphate (K₃PO₄).[1] For sensitive substrates, milder bases like cesium fluoride (CsF) may be beneficial.[14]

Troubleshooting Guide for Low Yields

This guide addresses specific experimental issues and provides actionable solutions.

Problem 1: Low conversion of starting materials.

Possible Cause: Inactive catalyst or inefficient oxidative addition. Solutions:

• Verify Catalyst Activity: Test your palladium source and ligand on a reliable, well-established coupling reaction (e.g., bromobenzene with phenylboronic acid) to ensure it is active.[2] Pd(II) precatalysts must be reduced in situ to the active Pd(0) form, a step which can sometimes be inefficient.[2]

• Switch to a More Active Catalyst System: If using a less reactive aryl halide (especially a chloride), or an electron-rich one, standard catalysts like Pd(PPh₃)₄ may be insufficient. Switch to a system with a bulky, electron-rich ligand such as SPhos or XPhos, which can accelerate the oxidative addition step.[1][15]

• Increase Temperature: Higher temperatures can help overcome the activation energy for oxidative addition, but monitor carefully as this can also increase the rate of side reactions.[1]

Problem 2: Significant formation of homocoupled biaryl from the boronic acid.

Possible Cause: Presence of oxygen or inefficient reduction of the Pd(II) precatalyst. Solutions:

• Ensure Rigorous Inert Conditions: Oxygen can promote the oxidative homocoupling of boronic acids.[6][8][16] Thoroughly degas all solvents (e.g., by freeze-pump-thaw cycles or by sparging with argon for an extended period) and ensure the reaction vessel is purged of all air.[7][8]

• Use a Pd(0) Source: Starting with a Pd(0) source like Pd₂(dba)₃ can sometimes minimize homocoupling that arises from the reduction of a Pd(II) precatalyst by the boronic acid.[7][8]

• Slow Addition: In some cases, slow addition of the boronic acid to the reaction mixture can minimize its concentration at any given time, thereby disfavoring the homocoupling side reaction.[7]

Problem 3: The desired product is not formed, but the boronic acid is consumed and replaced by 3-allyloxybenzene.

Possible Cause: Protodeboronation is the dominant pathway. Solutions:

• Use Anhydrous Conditions: While many Suzuki couplings tolerate water, excessive water, especially at high temperatures, can promote protodeboronation.[2][5] Try using anhydrous solvents and bases.

• Switch to a Boronic Ester: Boronic esters, particularly pinacol (BPin) or MIDA esters, are generally more stable towards protodeboronation than their corresponding boronic acids.[2][9] They slowly hydrolyze under the reaction conditions to release the boronic acid for the catalytic cycle.[17]

• Use a Milder Base: Strong bases can sometimes accelerate protodeboronation. Screening milder bases like K₂CO₃ or CsF might be beneficial.[5][14]

Data Presentation

Table 1: Effect of Different Bases on Suzuki Coupling Yield

This table illustrates how the choice of base can significantly impact the yield of a typical Suzuki coupling reaction. Conditions: Phenylboronic acid (1.2 mmol), iodobenzene (1 mmol), Pd catalyst (0.07g), DMF (2 mL), 110 °C.

Entry	Base	Yield (%)
1	K₂CO₃	95[18]
2	Na₂CO₃	98[19]
3	K₃PO₄	85
4	NaOH	60[20]
5	TEA (Triethylamine)	55[20]

Data synthesized from multiple sources for illustrative purposes.[18][19][20]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This is a generalized procedure that should be optimized for specific substrates.

• Reagent Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq), 3-allyloxyphenylboronic acid (1.2-1.5 eq), base (2.0-3.0 eq), palladium precatalyst (1-5 mol%), and ligand (1-5 mol%) under a counterflow of inert gas (Argon or Nitrogen).

• Inerting the Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with inert gas. Repeat this cycle 3-5 times to ensure all oxygen is removed.[7]

• Solvent Addition: Add the degassed solvent(s) via syringe. If using a biphasic system (e.g., dioxane/water), ensure both solvents are individually degassed before addition.[7]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the desired biaryl product.

Protocol for High-Throughput Reaction Screening

For optimizing challenging couplings, a parallel screen of catalysts, ligands, and bases is highly effective.

• Stock Solution Preparation: Prepare stock solutions of your aryl halide and 3-allyloxyphenylboronic acid in an anhydrous solvent like dioxane. Prepare separate stock solutions or slurries of the various bases to be tested.[2]

• Plate Setup: In a 24 or 96-well reaction block, pre-weigh different palladium precatalyst/ligand combinations into each well.

• Reagent Dispensing: Using a multichannel pipette or automated liquid handler in a glovebox, dispense the substrate stock solution into each well, followed by the different base solutions.

• Reaction: Seal the reaction block and place it on a heated stirring plate for the desired time and temperature.

• Analysis: After the reaction, the plate can be analyzed using high-throughput methods like LC-MS to determine the relative yield in each well, quickly identifying the optimal conditions.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow diagram for troubleshooting low yields in Suzuki coupling.

Caption: Decision tree for selecting key Suzuki coupling reaction components.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. reddit.com [reddit.com]
• 17. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst [jns.kashanu.ac.ir]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Loading for 3-Allyloxyphenylboronic Acid Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-allyloxyphenylboronic acid in cross-coupling reactions. The following information is designed to help optimize catalyst loading and address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for Suzuki-Miyaura reactions involving 3-allyloxyphenylboronic acid?

A1: For initial screening and optimization, a palladium catalyst loading in the range of 1-5 mol% is a common starting point. For well-optimized systems with highly active catalysts, the loading can often be reduced to 0.1-1 mol%. Conversely, for challenging coupling partners or to achieve very high turnover numbers, initial loadings might be adjusted.

Q2: Can the allyloxy group on 3-allyloxyphenylboronic acid interfere with the palladium catalyst?

A2: The alkene functionality in the allyloxy group has the potential to coordinate to the palladium center, which could lead to catalyst inhibition or the formation of undesired byproducts. However, under typical Suzuki-Miyaura conditions, the desired cross-coupling is generally favored. If catalyst inhibition is suspected, screening different ligands can help mitigate this effect.

Q3: My reaction with 3-allyloxyphenylboronic acid is giving low yields. What are the most common causes?

A3: Low yields in Suzuki-Miyaura reactions with 3-allyloxyphenylboronic acid can stem from several factors:

• Catalyst Inactivity: Ensure your palladium source and ligand are fresh and active. The active catalytic species is Pd(0), and if using a Pd(II) precatalyst, it must be efficiently reduced in situ.[1]

• Protodeboronation: Arylboronic acids can be susceptible to protodeboronation (cleavage of the C-B bond by a proton source), especially under basic conditions with prolonged reaction times or elevated temperatures. This converts your starting material into allyloxybenzene.

• Homocoupling: The self-coupling of 3-allyloxyphenylboronic acid to form a biaryl byproduct can occur, often promoted by the presence of oxygen or an excess of Pd(II) species.

• Inadequate Reaction Conditions: Suboptimal choice of base, solvent, or temperature can significantly impact the reaction outcome.

Q4: How can I minimize protodeboronation of 3-allyloxyphenylboronic acid?

A4: To minimize protodeboronation, consider the following strategies:

• Use Anhydrous Conditions: Ensure your solvent is dry and the reaction is run under a strictly inert atmosphere (e.g., argon or nitrogen).

• Optimize the Base: Use the mildest effective base. Sometimes, switching from strong inorganic bases (like NaOH) to milder ones (like K₂CO₃ or K₃PO₄) can help.

• Lower Reaction Temperature: If the reaction proceeds at a reasonable rate, lowering the temperature can reduce the rate of protodeboronation.

• Use a More Stable Boronic Ester: Converting the boronic acid to a more stable derivative, such as a pinacol ester, can be an effective strategy.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action(s)
Low to No Product Formation	Inactive Catalyst	• Use a fresh batch of palladium catalyst and ligand.• Test the catalyst system on a known, reliable Suzuki-Miyaura reaction.• Consider using a more robust, air-stable precatalyst (e.g., a palladacycle).
Suboptimal Catalyst Loading	• Incrementally increase the catalyst loading (e.g., from 1 mol% to 3 mol%, then 5 mol%) to see if conversion improves.
Incorrect Base or Solvent	• Screen a panel of bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane, THF, toluene, DMF, often with a small amount of water).
Significant Amount of Allyloxybenzene Byproduct	Protodeboronation	• Ensure rigorous exclusion of water and oxygen from the reaction.• Use a milder base and the lowest effective reaction temperature.• Consider converting the boronic acid to a more stable ester derivative (e.g., pinacol ester).
Formation of Biaryl Homocoupling Product	Presence of Oxygen or Excess Pd(II)	• Thoroughly degas all solvents and reagents before use and maintain a positive pressure of inert gas.• Use a Pd(0) source directly or ensure efficient in situ reduction of a Pd(II) precatalyst.
Reaction Stalls Before Completion	Catalyst Decomposition	• The combination of ligand and palladium may not be stable under the reaction conditions. Consider screening different ligands, particularly bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) or N-heterocyclic carbenes (NHCs), which can stabilize the catalyst.
Inconsistent Results	Variability in Reagent Quality	• Check the purity of the 3-allyloxyphenylboronic acid, as it can degrade over time.• Ensure the aryl halide coupling partner is pure.• Use freshly prepared and degassed solvents.

Data Presentation

The optimal catalyst loading is highly dependent on the specific substrates, ligand, base, and solvent system employed. The following tables provide a general overview of typical conditions and resulting yields for Suzuki-Miyaura reactions of aryl boronic acids with aryl halides. These should be used as a starting point for optimization.

Table 1: Typical Catalyst Loading and Conditions for Suzuki-Miyaura Coupling of Aryl Boronic Acids with Aryl Bromides

Palladium Catalyst	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂	PPh₃	2 - 5	K₂CO₃	Toluene/Water	80 - 100	4 - 16	70 - 95
Pd₂(dba)₃	SPhos	1 - 3	K₃PO₄	Dioxane	80 - 110	2 - 12	85 - 99
PdCl₂(dppf)	(dppf)	2 - 5	Cs₂CO₃	DMF	90 - 120	6 - 24	75 - 98
XPhos Pd G3	XPhos	0.5 - 2	K₃PO₄	t-BuOH/Water	80 - 100	1 - 8	90 - 99

Table 2: Effect of Catalyst Loading on a Model Reaction (Aryl Bromide with an Arylboronic Acid)

Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)
0.1	12	65
0.5	8	92
1.0	6	>98
2.0	4	>98

Note: The data in these tables are representative and actual results will vary based on the specific substrates and reaction conditions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Allyloxyphenylboronic Acid with an Aryl Bromide

Materials:

• 3-Allyloxyphenylboronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 equivalents)

• Anhydrous, degassed solvent (e.g., Dioxane)

• Degassed water

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl bromide, 3-allyloxyphenylboronic acid, base, palladium catalyst, and ligand.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow for troubleshooting low-yield Suzuki-Miyaura reactions.

References

• 1. youtube.com [youtube.com]

Technical Support Center: Purification of 3-Allyloxyphenylboronic Acid Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective removal of boron-containing impurities from the products of reactions involving 3-allyloxyphenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common boron-containing impurities I might encounter?

A1: After a reaction with 3-allyloxyphenylboronic acid, you can expect to find unreacted starting material, boric acid (formed from decomposition), and boronic acid anhydrides (boroxines), which form from the dehydration of the boronic acid.

Q2: I see a significant amount of a white solid that is poorly soluble in my organic extraction solvent. What is it likely to be?

A2: This is often boric acid or boroxines. While 3-allyloxyphenylboronic acid has moderate organic solvent solubility, boric acid is highly polar and prefers aqueous media.

Q3: My desired product is an oil, so recrystallization is not an option. What is the best alternative for removing boron impurities?

A3: For oily products, liquid-liquid extraction, the use of scavenger resins, or column chromatography are the most effective purification strategies.[1]

Q4: Are there any safety concerns I should be aware of regarding boronic acid impurities?

A4: Yes, some arylboronic acids have been reported to be weakly mutagenic.[2][3] Therefore, it is crucial to minimize their presence in final products, especially those intended for pharmaceutical applications.

Q5: Can I simply ignore the boron impurities if they are present in small amounts?

A5: For many applications, especially in drug development, even trace amounts of impurities can be problematic. It is highly recommended to remove them to ensure the purity and safety of your final compound. Residual boronic acids could be considered potential genotoxic impurities by regulatory agencies.[2]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Boron impurities are co-eluting with my product during silica gel chromatography.	The polarity of your product and the boron impurities are too similar in the chosen eluent system.	1. Modify the eluent system. Try adding a small amount of a polar solvent like methanol or a modifier like acetic acid to improve separation.[1] 2. Switch to a different stationary phase, such as neutral alumina.[1] 3. Consider using a scavenger resin to selectively remove the boronic acid before chromatography.
Aqueous extraction with base is not effectively removing the boronic acid.	The pH of the aqueous layer is not high enough to fully convert the boronic acid to its more water-soluble boronate salt. Your organic solvent may also have some miscibility with water.	1. Ensure the pH of the aqueous base (e.g., 1-2 M NaOH) is sufficiently high.[4] 2. Perform multiple extractions with the basic solution. 3. Use a more non-polar organic solvent for the extraction.
My final product still shows boron signals in the NMR spectrum after purification.	Trace amounts of boron impurities can be persistent.	1. Employ a scavenger resin specifically designed for boronic acid removal, such as one with diethanolamine (DEAM) or diol functionality.[5][6] 2. If the product is stable, consider repeated co-evaporation with methanol to remove boron as volatile trimethyl borate.[4][7]
The scavenger resin is not capturing all the boronic acid impurities.	The capacity of the resin has been exceeded, or there is insufficient contact time.	1. Increase the amount of scavenger resin used. 2. Increase the reaction time with the resin and ensure adequate mixing. 3. Consult the manufacturer's specifications for the resin's binding capacity.

Experimental Protocols

Protocol 1: Extractive Work-up for Boron Impurity Removal

This method is suitable for products that are stable to basic conditions and soluble in a water-immiscible organic solvent.

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Basic Wash: Transfer the organic solution to a separatory funnel and wash with a 1 M aqueous solution of sodium hydroxide (NaOH). Repeat the wash 2-3 times. This converts the boronic acid into its sodium boronate salt, which is soluble in the aqueous layer.[4][8]

• Separation: Separate the aqueous layer containing the boronate salt.

• Neutralization and Final Washes: Wash the organic layer with water, followed by a saturated brine solution to remove any remaining aqueous base and dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Purification using a Boron Scavenger Resin

This protocol is ideal for selectively removing boronic acid impurities, especially when extractive methods are challenging.

• Resin Selection: Choose a suitable scavenger resin, such as SiliaBond DEAM or a diol-functionalized resin.[5][6]

• Reaction Setup: Dissolve the crude product in a suitable solvent (e.g., THF, DCM). Add the scavenger resin (typically 2-4 equivalents relative to the boronic acid impurity).

• Scavenging: Stir the mixture at room temperature for 2-16 hours. The optimal time may need to be determined empirically.

• Filtration: Filter the mixture to remove the resin, which now has the boron impurity bound to it.

• Washing: Wash the filtered resin with a small amount of the reaction solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washes, and concentrate under reduced pressure to obtain the purified product.

Protocol 3: Column Chromatography

This method is suitable for separating compounds with different polarities.

• Stationary Phase and Eluent Selection:

  • Normal Phase (Silica Gel): This is often the first choice. A common eluent system is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate). For polar products and boronic acids, adding methanol to the eluent may be necessary.[1][4]

  • Normal Phase (Neutral Alumina): Can be effective when silica gel fails, particularly for less polar compounds.[1]

  • Reverse Phase (C18): Suitable for polar compounds, often using water and acetonitrile or methanol as the mobile phase.

• Column Packing: Prepare a column with the chosen stationary phase.

• Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC or LC-MS to identify those containing the pure product.

• Concentration: Combine the pure fractions and concentrate under reduced pressure.

Data Presentation

Table 1: Comparison of Purification Methods for Boron Impurity Removal

Method	Typical Efficiency	Advantages	Disadvantages	Best Suited For
Extractive Work-up	70-95%	Simple, inexpensive, scalable.	Product must be base-stable; may not remove all traces.	Initial bulk purification.
Scavenger Resins	>95%	High selectivity; simple work-up (filtration).	Higher cost; may require longer reaction times.	Removing trace impurities; when other methods fail.
Column Chromatography	Variable (can be >99%)	Can provide very high purity; applicable to a wide range of compounds.	Can be time-consuming and solvent-intensive; potential for product loss on the column.	Final purification step; separation of complex mixtures.
Recrystallization	Variable (can be >99%)	Can yield very pure material; cost-effective.	Product must be a solid; finding a suitable solvent can be challenging.	Purifying solid products.
Azeotropic Distillation with Methanol	Good for volatile boron species	Simple procedure.	Only effective for removing boron as volatile trimethyl borate; may require multiple cycles.	Removing boric acid and related species.[4][7]

Visualizations

Caption: A general workflow for the purification of products from reactions involving 3-allyloxyphenylboronic acid.

Caption: A decision tree for troubleshooting the removal of boron impurities based on product properties.

References

• 1. researchgate.net [researchgate.net]
• 2. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 3. silicycle.com [silicycle.com]
• 4. researchgate.net [researchgate.net]
• 5. suprasciences.com [suprasciences.com]
• 6. silicycle.com [silicycle.com]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. reddit.com [reddit.com]

compatibility of the allyloxy group with various reaction conditions

Allyloxy Group Compatibility: A Technical Support Center

Welcome to the technical support center for the allyloxy group. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the . Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is an allyloxy group and why is it used in organic synthesis?

The allyloxy group is a functional group with the structure R-O-CH₂CH=CH₂. It is commonly used as a protecting group for alcohols and phenols due to its general stability under a range of conditions and the availability of mild and selective deprotection methods.[1]

Q2: How stable is the allyloxy group to acidic and basic conditions?

The allyloxy group is relatively stable to both acidic and basic conditions, which allows for its use in orthogonal protection strategies.[1] However, strong acids or bases, especially at elevated temperatures, can lead to cleavage or isomerization.

Q3: What are the most common methods for deprotecting an allyloxy group?

The most common methods for cleaving an allyloxy group involve transition metal catalysis, typically with palladium or rhodium complexes.[1] Other methods include isomerization to a propenyl ether followed by acidic hydrolysis, and oxidative cleavage.

Q4: Can the allyloxy group be cleaved selectively in the presence of other protecting groups?

Yes, the mild conditions used for palladium-catalyzed deallylation make it orthogonal to many other protecting groups, such as tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and silyl ethers.[2]

Troubleshooting Guides

Allyl Ether Synthesis (Williamson Ether Synthesis)

Problem: Low yield or incomplete reaction during the synthesis of an allyl ether.

• Possible Cause 1: Incomplete deprotonation of the alcohol.

  • Solution: Ensure a slight excess of a strong enough base (e.g., NaH, KH) is used to fully deprotonate the alcohol. For phenols, weaker bases like K₂CO₃ can be effective.

• Possible Cause 2: Competing elimination reaction.

  • Solution: This is more likely with secondary or tertiary alcohols. Use milder reaction conditions (e.g., lower temperature) and a less sterically hindered base if possible.

• Possible Cause 3: Poor quality of reagents or solvent.

  • Solution: Use freshly distilled allyl bromide and anhydrous solvents to avoid side reactions.

Experimental Protocol: Synthesis of Allyl Phenyl Ether

• To a solution of phenol (1.0 eq) in acetone, add powdered anhydrous potassium carbonate (1.5 eq).

• Add allyl bromide (1.2 eq) to the mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion, filter the reaction mixture to remove the inorganic salts.

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash with 10% NaOH solution to remove any unreacted phenol, followed by a brine wash.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the allyl phenyl ether.

Palladium-Catalyzed Deprotection

Problem: Incomplete deprotection or decomposition of the starting material.

• Possible Cause 1: Catalyst deactivation.

  • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) as palladium catalysts can be sensitive to oxygen. Use freshly opened or properly stored catalyst.

• Possible Cause 2: Inefficient allyl scavenger.

  • Solution: A variety of allyl scavengers can be used (e.g., dimedone, morpholine, tri-n-butyltin hydride). The choice of scavenger can be critical; try screening different scavengers if the reaction is not proceeding well.

• Possible Cause 3: Substrate poisoning of the catalyst.

  • Solution: Certain functional groups (e.g., thiols) can poison the palladium catalyst. If your substrate contains such groups, consider a different deprotection strategy or a catalyst more resistant to poisoning.

Experimental Protocol: Deprotection of an Allyl Ether using Pd(PPh₃)₄

• Dissolve the allyloxy-containing compound (1.0 eq) in a suitable solvent (e.g., THF, DCM).

• Add the allyl scavenger, such as dimedone (3.0 eq).

• Purge the solution with argon or nitrogen for 10-15 minutes.

• Add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.1 eq).

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, dilute the reaction mixture with a suitable solvent and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Compatibility with Various Reaction Conditions

Acidic and Basic Conditions

The allyloxy group is generally stable to a wide range of acidic and basic conditions, making it a versatile protecting group.

Condition	Reagent/Solvent	Temperature	Time	Yield (%)	Notes
Acidic	1 M HCl	Room Temp.	24 h	>95	Generally stable to mild aqueous acid.
TFA/DCM (1:1)	Room Temp.	2 h	>95	Stable under conditions used for Boc deprotection.
Basic	1 M NaOH	Room Temp.	24 h	>95	Generally stable to mild aqueous base.
K₂CO₃/MeOH	Reflux	12 h	>95	Stable under conditions for ester saponification.
t-BuOK/t-BuOH	Reflux	4 h	Variable	Isomerization to the propenyl ether can occur.[1]

Oxidation and Reduction

The compatibility of the allyloxy group with oxidizing and reducing agents depends on the specific reagents and conditions used. The double bond in the allyl group is susceptible to certain transformations.

Condition	Reagent	Solvent	Temperature	Outcome
Oxidation	KMnO₄ (cold, dilute)	Acetone/H₂O	0 °C to RT	Dihydroxylation of the double bond.
OsO₄ (catalytic), NMO	Acetone/H₂O	Room Temp.	Dihydroxylation of the double bond.
O₃, then Me₂S	CH₂Cl₂	-78 °C	Ozonolysis of the double bond.
Reduction	H₂, Pd/C	MeOH	Room Temp.	Reduction of the double bond to a propyl group.
NaBH₄	EtOH	Room Temp.	Generally stable.
LiAlH₄	THF	0 °C to RT	Generally stable, though cleavage can occur at higher temperatures.[3][4]

Organometallic Reagents

The allyloxy group is generally stable to Grignard and organolithium reagents at low temperatures. However, at higher temperatures or with more reactive organometallics, side reactions can occur.

Reagent	Solvent	Temperature	Outcome
Grignard Reagents (RMgX)	THF, Et₂O	-78 °C to 0 °C	Generally stable.
Organolithium Reagents (RLi)	THF, Hexanes	-78 °C to 0 °C	Generally stable.
Organocuprates (R₂CuLi)	THF, Et₂O	-78 °C to 0 °C	Generally stable and compatible with conjugate additions.[5]

Visualizing Workflows and Relationships

General Workflow for Protection and Deprotection

Caption: General workflow for the protection of an alcohol as an allyloxy ether and its subsequent deprotection.

Logical Relationship of Deprotection Methods

Caption: Common deprotection pathways for the allyloxy group.

References

• 1. Allyl Ethers [organic-chemistry.org]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

improving the solubility of 3-allyloxyphenylboronic acid for organic reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-allyloxyphenylboronic acid. The focus is on improving its solubility for organic reactions, particularly in the context of Suzuki-Miyaura cross-coupling.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 3-allyloxyphenylboronic acid, with a focus on solubility-related challenges.

Issue 1: My 3-allyloxyphenylboronic acid does not fully dissolve in the reaction solvent.

• Question: I'm setting up a Suzuki-Miyaura reaction and my 3-allyloxyphenylboronic acid is not dissolving completely in my chosen solvent (e.g., toluene, THF, dioxane). What should I do?

• Answer: Incomplete dissolution is a common challenge that can lead to lower reaction rates and yields. Here are several strategies to address this, which can be employed individually or in combination:

  • Introduce a Co-solvent: The addition of a polar co-solvent can significantly enhance solubility. For many Suzuki-Miyaura reactions, a mixture of an organic solvent with water (e.g., Dioxane/H₂O in a 10:1 ratio) is effective.[1] Polar aprotic solvents like DMF or DMSO can also be used as co-solvents in small amounts.

  • Increase the Reaction Temperature: Gently heating the reaction mixture can increase the solubility of the boronic acid. However, be mindful of the thermal stability of your reactants and catalyst.

  • Select an Appropriate Base: The base is a crucial component of the Suzuki-Miyaura reaction and can also influence the solubility of the boronic acid.[2] Inorganic bases such as potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃) are commonly used and can aid in the dissolution of the boronic acid by forming a more soluble boronate salt in the presence of water or an alcohol.[2]

  • Consider a Different Primary Solvent: If the above methods are not successful or are incompatible with your reaction, you may need to switch to a more polar primary solvent. Ethers like dioxane and THF, and aromatic hydrocarbons like toluene, are common choices, but amides such as DMF and DMAc, or sulfoxides like DMSO, offer higher polarity.[3]

Issue 2: The reaction is sluggish or gives a low yield, and I suspect poor solubility is the cause.

• Question: My reaction is proceeding very slowly, or the final yield is much lower than expected. I've confirmed the quality of my catalyst and other reagents. Could the solubility of 3-allyloxyphenylboronic acid be the limiting factor?

• Answer: Yes, poor solubility of the boronic acid is a frequent cause of low reaction efficiency. Even if the boronic acid appears to be mostly dissolved, a low concentration in the solution phase can limit its availability for the catalytic cycle.

  • Vigorous Stirring: In biphasic solvent systems (e.g., toluene/water), the reaction occurs at the interface of the two phases.[2] Ensure your reaction mixture is being stirred vigorously to maximize the interfacial area and facilitate the transfer of the boronic acid into the organic phase.

  • Formation of a Boronic Ester: Consider converting the 3-allyloxyphenylboronic acid to a more soluble boronic ester, such as a pinacol ester. Boronic esters often exhibit different solubility profiles and can sometimes be more soluble in organic solvents than the corresponding boronic acids.[4][5] They can also serve as a slow-release source of the boronic acid during the reaction.

  • Use of Phase-Transfer Catalysts: In biphasic reactions, a phase-transfer catalyst, such as a quaternary ammonium salt, can help shuttle the boronate salt from the aqueous phase to the organic phase where the catalyst resides.

Issue 3: I am observing significant side product formation, which might be related to solubility issues.

• Question: I am seeing a lot of homocoupling of my 3-allyloxyphenylboronic acid and/or protodeboronation (replacement of the boronic acid group with a hydrogen). Can this be related to solubility?

• Answer: While these side reactions have multiple causes, solubility can play an indirect role.

  • Protodeboronation: This side reaction, where the boronic acid is replaced by a proton from the solvent, can be more prevalent under harsh conditions (high temperature, strong base) which are sometimes used to try and force a poorly soluble reactant into solution.[2] Using a milder base or a more stable boronic ester can help mitigate this.[2]

  • Homocoupling: The coupling of two boronic acid molecules can be promoted by the presence of oxygen.[1] If long reaction times are required due to poor solubility, there is more opportunity for oxygen to enter the system. Ensure your reaction is properly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 3-allyloxyphenylboronic acid in common organic solvents?

A1: While specific quantitative solubility data for 3-allyloxyphenylboronic acid is not widely available in the literature, we can infer its general solubility based on its structure and data from analogous compounds like phenylboronic acid. It is expected to have:

• High solubility in polar aprotic solvents like DMF and DMSO.

• Good to moderate solubility in ethers (dioxane, THF) and alcohols (methanol, ethanol).[4]

• Moderate solubility in chlorinated solvents like chloroform.[4][5]

• Low solubility in nonpolar hydrocarbon solvents such as hexanes and toluene.[4][5]

Q2: How can I quantitatively determine the solubility of 3-allyloxyphenylboronic acid in my specific solvent system?

A2: You can experimentally determine the solubility using established methods such as the dynamic (synthetic) method or the shake-flask method.[3][6] A detailed protocol for the dynamic method is provided in the "Experimental Protocols" section below.

Q3: Will converting 3-allyloxyphenylboronic acid to its pinacol ester improve its solubility?

A3: Converting a boronic acid to its pinacol ester often alters its solubility profile. Pinacol esters are generally more soluble in nonpolar organic solvents compared to the free boronic acids.[4][5] This can be a useful strategy if you are working in a less polar solvent system.

Q4: Can I use water as the sole solvent for a reaction with 3-allyloxyphenylboronic acid?

A4: While some Suzuki-Miyaura reactions can be performed in water, the solubility of many organic substrates, including 3-allyloxyphenylboronic acid, is generally low in water alone.[7] It is more common to use water as a co-solvent with an organic solvent like dioxane or THF to improve the solubility of both the boronic acid and the inorganic base.[1]

Q5: How does the choice of base affect the solubility of 3-allyloxyphenylboronic acid?

A5: The base reacts with the boronic acid to form a boronate salt. This salt is generally more polar and therefore more soluble in polar solvents, especially in the presence of water. The choice of base can influence the extent of this salt formation and thus the overall solubility.

Q6: My 3-allyloxyphenylboronic acid appears to be degrading in solution. What could be the cause?

A6: Boronic acids can undergo protodeboronation, especially under harsh conditions (e.g., high temperatures, strong acids or bases).[2] They can also trimerize to form boroxines upon dehydration. To minimize degradation, it is advisable to use the mildest reaction conditions possible that still achieve a reasonable reaction rate. Storing the boronic acid in a cool, dry place is also recommended.

Data Presentation

Solvent Class	Example Solvents	Expected Solubility of 3-Allyloxyphenylboronic Acid
Polar Aprotic	DMF, DMSO, Acetone	High
Ethers	Dioxane, THF, Diethyl ether	Good to Moderate
Alcohols	Methanol, Ethanol	Good to Moderate
Chlorinated	Dichloromethane, Chloroform	Moderate
Aromatic Hydrocarbons	Toluene, Benzene	Low to Moderate
Aliphatic Hydrocarbons	Hexanes, Cyclohexane	Very Low

Experimental Protocols

Protocol 1: Dynamic Method for Determining Solubility

This method involves observing the temperature at which a known composition of solute and solvent becomes a homogeneous solution upon controlled heating.[3][9]

• Sample Preparation: Accurately weigh a specific amount of 3-allyloxyphenylboronic acid and the desired solvent into a sealed vial to create a mixture of known composition.

• Heating and Observation: Place the vial in a temperature-controlled bath and begin heating at a slow, constant rate (e.g., 0.2 °C/min) with vigorous stirring.

• Turbidity Measurement: Continuously monitor the turbidity of the mixture. This can be done visually or with a luminance probe.

• Record Dissolution Temperature: The temperature at which the last solid particles disappear and the solution becomes clear is the solubility temperature for that specific composition.

• Data Compilation: Repeat this process with different compositions of the boronic acid and solvent to construct a solubility curve (solubility vs. temperature).

Mandatory Visualization

Caption: Troubleshooting workflow for poor solubility.

Caption: Role of solubility in the Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Unambiguous Confirmation of Suzuki Coupling Products: A Comparative Guide to 1H and 13C NMR Validation

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry for forging carbon-carbon bonds. However, the synthesis of the desired biaryl compound is only half the battle; rigorous structural validation is paramount. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other common analytical techniques for the validation of Suzuki coupling products, supported by experimental data and detailed protocols.

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, stands out as a premier and powerful technique for the characterization of Suzuki coupling products. It provides a wealth of structural information from a single set of experiments, allowing for unambiguous confirmation of the desired product structure.[1] Unlike methods that might only confirm molecular weight, NMR provides a detailed map of the carbon-hydrogen framework, which is essential for definitive structure elucidation.[1]

Comparing Analytical Techniques for Product Validation

While NMR is a powerful tool, a multi-faceted approach to product validation is often the most robust. The choice of analytical technique depends on the specific information required. Below is a comparison of common methods used to validate the structure of a Suzuki coupling product.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	- Precise chemical environment of each proton.[1] - Spin-spin coupling between neighboring protons.[1] - Relative ratio of protons through integration.[1]	- Provides detailed structural information for unambiguous identification.[1] - Quantitative nature allows for purity assessment.[1]	- Can be complex to interpret for molecules with overlapping signals.[1][2] - Requires deuterated solvents.[1]
¹³C NMR Spectroscopy	- Number of unique carbon atoms and their chemical environment.[1]	- Complements ¹H NMR for complete structural assignment.[1] - Confirms the carbon backbone of the molecule.	- Lower sensitivity and longer acquisition times compared to ¹H NMR.[1] - Typically not quantitative without special techniques.
Mass Spectrometry (MS)	- Molecular weight of the product (mass-to-charge ratio).[1]	- High sensitivity, can detect trace amounts of product and byproducts.[1]	- Does not provide detailed structural information on its own; isomers are often indistinguishable.[1]
Gas Chromatography-Mass Spectrometry (GC-MS)	- Retention time for purity assessment. - Molecular weight of separated components.	- Excellent for separating volatile mixtures and identifying components.	- Not suitable for non-volatile or thermally labile compounds. - Isomers may co-elute and can be difficult to distinguish by mass alone.[2]
X-ray Crystallography	- Precise three-dimensional arrangement of atoms in a single crystal.	- Provides the absolute structure of the molecule.	- Requires a suitable single crystal, which can be difficult to grow. - The solid-state structure may not be representative of the structure in solution.
Infrared (IR) Spectroscopy	- Presence of specific functional groups.	- Quick and simple method for functional group analysis.	- Provides limited information about the overall molecular structure. - Can be difficult to interpret complex spectra.

Interpreting NMR Spectra for Suzuki Coupling Validation

The key to validating a Suzuki coupling product using NMR is to observe the disappearance of starting material signals and the appearance of new signals corresponding to the coupled product. For a typical reaction between an aryl halide and an arylboronic acid, the following spectral changes are indicative of a successful reaction:

¹H NMR Spectroscopy:

• Disappearance of Starting Material Signals: The signals corresponding to the protons on the aromatic ring of the aryl halide and the arylboronic acid will decrease in intensity or disappear completely.

• Appearance of New Aromatic Signals: New signals will appear in the aromatic region (typically 6.5-8.5 ppm) corresponding to the protons of the newly formed biaryl system. The chemical shifts and coupling patterns of these protons will be different from those of the starting materials.

• Changes in Chemical Shift: Protons ortho to the newly formed C-C bond often experience a significant change in their chemical environment and thus a noticeable shift in their resonance frequency.

• Integration: The integration of the proton signals in the product spectrum should correspond to the expected number of protons in the biaryl structure.

¹³C NMR Spectroscopy:

• Disappearance of Carbon Signals: The carbon signals of the starting materials, particularly the carbon atom bonded to the halogen in the aryl halide and the carbon bonded to the boron in the arylboronic acid, will disappear.

• Appearance of New Aromatic Carbon Signals: New signals will appear in the aromatic region (typically 110-160 ppm) for the carbons of the biaryl product.

• Quaternary Carbon Signals: The two carbon atoms forming the new C-C bond will appear as quaternary carbon signals, which are often of lower intensity. The chemical shifts of these carbons are highly diagnostic of the successful coupling.

Example: Hypothetical Suzuki Coupling

Consider the Suzuki coupling of 4-bromoanisole with phenylboronic acid to form 4-methoxybiphenyl.

Reactants:

• 4-bromoanisole: The ¹H NMR spectrum would show two doublets in the aromatic region for the protons on the substituted ring and a singlet for the methoxy group protons. The ¹³C NMR spectrum would show a signal for the carbon attached to the bromine.

• Phenylboronic acid: The ¹H NMR spectrum would show signals for the protons on the phenyl ring. The ¹³C NMR would show a signal for the carbon attached to the boronic acid group.

Product (4-methoxybiphenyl):

• ¹H NMR: The spectrum would exhibit more complex signals in the aromatic region due to the presence of two different aromatic rings. The characteristic methoxy singlet would remain.

• ¹³C NMR: The spectrum would show the disappearance of the C-Br and C-B signals and the appearance of new aromatic carbon signals, including the two quaternary carbons at the point of coupling.

Experimental Protocols

General Suzuki Coupling Reaction Protocol

• Reaction Setup: To a reaction flask, add the aryl halide (1.0 eq), arylboronic acid (1.2-1.5 eq), palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2-3 eq).[3]

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water).[1]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon).[1]

• Reaction: Stir the reaction mixture at the desired temperature (room temperature to reflux) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).[1]

• Work-up: After the reaction is complete, cool the mixture to room temperature and add water and an organic solvent (e.g., ethyl acetate). Separate the organic layer.

• Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.[1] Purify the crude product by column chromatography or recrystallization.

General workflow for a Suzuki coupling reaction and subsequent NMR analysis.

NMR Sample Preparation and Data Acquisition

Sample Preparation:

• Weigh Sample: Accurately weigh approximately 5-25 mg of the purified Suzuki coupling product for ¹H NMR, and 20-100 mg for ¹³C NMR.[4]

• Dissolve: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[1]

• Filter: To ensure a high-quality spectrum with sharp lines, filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.

• Transfer: Transfer the filtered solution to a 5 mm NMR tube.[1]

• Internal Standard: An internal standard such as tetramethylsilane (TMS) is often used for chemical shift calibration.[4]

Key steps for preparing a high-quality NMR sample.

Data Acquisition:

• Spectrometer Setup: Insert the NMR tube into the spectrometer. The instrument's magnetic field is then "locked" onto the deuterium signal of the solvent and "shimmed" to optimize the magnetic field homogeneity.[5]

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum. Typical acquisition times are a few minutes.[4]

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus, longer acquisition times (from 20 minutes to several hours) are often necessary to achieve a good signal-to-noise ratio.[4]

• Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction to obtain the final spectra.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. books.rsc.org [books.rsc.org]

A Comparative Guide to the Mass Spectrometry Analysis of Biaryl Compounds Derived from 3-Allyloxyphenylboronic Acid

For researchers, scientists, and drug development professionals, the synthesis of novel biaryl compounds is a cornerstone of modern medicinal chemistry. 3-Allyloxyphenylboronic acid serves as a versatile building block in this endeavor, primarily through the Suzuki-Miyaura cross-coupling reaction. The resulting 3-allyloxy-substituted biaryl scaffolds are of significant interest due to their potential biological activities. A critical step in the development of these compounds is their thorough characterization, with mass spectrometry being an indispensable tool for confirming molecular weight, elucidating structure, and assessing purity.

This guide provides a comparative overview of mass spectrometry techniques for the analysis of compounds synthesized from 3-allyloxyphenylboronic acid. We will delve into common ionization methods, expected fragmentation patterns, and detailed experimental protocols, supported by representative data to aid in the analysis of these promising molecules.

Performance Comparison of Ionization Techniques

The choice of ionization technique is crucial for the successful mass spectrometric analysis of 3-allyloxy-biaryl compounds. Electrospray ionization (ESI) is the most common and versatile method for these moderately polar molecules, typically yielding protonated molecules [M+H]+ or adducts with sodium [M+Na]+ or potassium [M+K]+. For more volatile derivatives, electron ionization (EI) can be employed, often providing rich fragmentation spectra that are valuable for structural elucidation.

Below is a comparative summary of common ionization techniques for the analysis of a model compound, 3-allyloxybiphenyl, synthesized from 3-allyloxyphenylboronic acid and a suitable aryl partner.

Ionization Technique	Typical Ions Observed	Advantages	Disadvantages
Electrospray Ionization (ESI)	[M+H]+, [M+Na]+, [M+K]+	Soft ionization, suitable for LC-MS, good for moderately polar compounds.	Can lead to complex spectra with multiple adducts.
Electron Ionization (EI)	M+•, fragment ions	Provides detailed structural information through fragmentation.	Requires volatile samples or derivatization; may not show a molecular ion.
Atmospheric Pressure Chemical Ionization (APCI)	[M+H]+	Suitable for less polar compounds than ESI.	Can be less sensitive than ESI for some compounds.

Understanding Fragmentation Patterns in Mass Spectrometry

Tandem mass spectrometry (MS/MS) is a powerful technique to confirm the structure of synthesized compounds by analyzing their fragmentation patterns. For 3-allyloxy-biaryl compounds, characteristic fragmentation pathways can be predicted. The allyloxy group is a common site of initial fragmentation.

A key fragmentation pathway for 5-allyloxy-substituted tetrazoles, which can serve as a model for the behavior of the allyloxy group on an aromatic ring, involves the initial loss of the allyl radical, followed by further fragmentation of the resulting phenoxy radical.[1] This suggests that for 3-allyloxybiphenyl, a primary fragmentation would be the loss of the C3H5 radical (m/z 41), followed by fragmentation of the biphenyl core.

Workflow for Tandem Mass Spectrometry (MS/MS) Analysis:

A typical workflow for the LC-MS/MS analysis of synthesized compounds.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining high-quality mass spectrometry data. Below are representative protocols for the LC-MS/MS analysis of biaryl compounds, which can be adapted for derivatives of 3-allyloxyphenylboronic acid.

Sample Preparation

• Standard Solution Preparation: Accurately weigh approximately 1 mg of the synthesized compound and dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of 1 mg/mL.

• Working Solutions: Prepare a series of working solutions by diluting the stock solution with the initial mobile phase composition to the desired concentrations (e.g., 1, 10, 100, 1000 ng/mL).

• Sample Matrix (for biological samples): If analyzing in a biological matrix, perform a protein precipitation or liquid-liquid extraction to remove interferences. For example, add three volumes of cold acetonitrile to one volume of plasma, vortex, centrifuge, and analyze the supernatant.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

A robust LC-MS/MS method is crucial for the separation and sensitive detection of the target analytes. The following is a general method that can be optimized for specific 3-allyloxy-biaryl derivatives.[2]

Parameter	Condition
LC System:	UHPLC system
Column:	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A:	0.1% Formic acid in water
Mobile Phase B:	0.1% Formic acid in acetonitrile
Gradient:	Start with 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Flow Rate:	0.3 mL/min
Injection Volume:	5 µL
MS System:	Triple quadrupole or Orbitrap mass spectrometer
Ionization Source:	Electrospray Ionization (ESI), positive ion mode
Capillary Voltage:	3.5 kV
Source Temperature:	150 °C
Desolvation Temperature:	350 °C
Gas Flow Rates:	Optimized for the specific instrument
Data Acquisition:	Full scan and product ion scan (for fragmentation analysis) or Multiple Reaction Monitoring (MRM) for quantification.

Comparative Analysis with Alternative Compounds

To understand the structure-activity relationship and metabolic stability of new drug candidates, it is often necessary to synthesize and analyze positional isomers or other closely related analogs. For example, a comparative analysis of 3-allyloxybiphenyl with 2-allyloxybiphenyl and 4-allyloxybiphenyl can provide valuable insights. LC-MS is an excellent technique for separating and identifying such isomers, which may have very similar fragmentation patterns but can often be distinguished by their chromatographic retention times.[3][4][5]

Logical Workflow for Comparative Analysis:

A workflow for the comparative analysis of positional isomers.

By following these guidelines and experimental protocols, researchers can effectively utilize mass spectrometry to characterize novel compounds synthesized from 3-allyloxyphenylboronic acid, providing a solid analytical foundation for further drug development efforts.

References

• 1. lcms.cz [lcms.cz]
• 2. Development of an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Method for Hydroxylated Polychlorinated Biphenyls in Animal-Derived Food - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pure.ulster.ac.uk [pure.ulster.ac.uk]

A Comparative Yield Analysis of Arylboronic Acids in the Suzuki-Miyaura Coupling with 5-(4-bromophenyl)-4,6-dichloropyrimidine

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of Boronic Acid Performance in a Specific Suzuki-Miyaura Cross-Coupling Reaction, Complete with Experimental Protocols and Supporting Data.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its ability to form carbon-carbon bonds with high efficiency and broad functional group tolerance. A key determinant of success in this palladium-catalyzed reaction is the nature of the organoboron reagent. This guide provides a detailed comparative analysis of the yields obtained using various substituted arylboronic acids in a specific Suzuki-Miyaura coupling with 5-(4-bromophenyl)-4,6-dichloropyrimidine. The data presented herein offers valuable insights for reaction optimization and substrate selection in synthetic and medicinal chemistry endeavors.

Quantitative Yield Analysis

The following table summarizes the isolated yields of the Suzuki-Miyaura coupling between 5-(4-bromophenyl)-4,6-dichloropyrimidine and a range of arylboronic acids. All reactions were conducted under consistent conditions to ensure a valid comparison.

Entry	Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	5-([1,1'-biphenyl]-4-yl)-4,6-dichloropyrimidine	75
2	4-Methylphenylboronic acid	4,6-dichloro-5-(4'-methyl-[1,1'-biphenyl]-4-yl)pyrimidine	85
3	4-Methoxyphenylboronic acid	4,6-dichloro-5-(4'-methoxy-[1,1'-biphenyl]-4-yl)pyrimidine	82
4	4-Chlorophenylboronic acid	4,6-dichloro-5-(4'-chloro-[1,1'-biphenyl]-4-yl)pyrimidine	70
5	4-Fluorophenylboronic acid	4,6-dichloro-5-(4'-fluoro-[1,1'-biphenyl]-4-yl)pyrimidine	72
6	3-Nitrophenylboronic acid	4,6-dichloro-5-(3'-nitro-[1,1'-biphenyl]-4-yl)pyrimidine	55
7	2-Thiopheneboronic acid	4,6-dichloro-5-(4-(thiophen-2-yl)phenyl)pyrimidine	68

Table 1: Comparative yields of the Suzuki-Miyaura coupling of 5-(4-bromophenyl)-4,6-dichloropyrimidine with various arylboronic acids.[1]

Generally, electron-rich boronic acids provided good to excellent yields in this specific reaction.[1] In contrast, boronic acids with electron-withdrawing substituents, such as 3-nitrophenylboronic acid, resulted in lower yields.[1] This trend is attributed to the slower transmetalation step for electron-deficient arylboronic acids.[1] Another factor that can reduce yields is the potential for protodeboronation, a side reaction that converts the boronic acid to the corresponding arene.[1]

Experimental Workflow

The following diagram illustrates the general experimental workflow for the Suzuki-Miyaura coupling reaction described in this guide.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to Purity Assessment of Synthesized 3-Allyloxyphenylboronic Acid

For researchers, scientists, and drug development professionals, the purity of synthesized reagents is paramount to ensure reliable and reproducible experimental outcomes. 3-Allyloxyphenylboronic acid is a key building block in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of impurities can significantly impact reaction yields, catalyst performance, and the purity of the final products. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative methods for assessing the purity of synthesized 3-allyloxyphenylboronic acid, supported by experimental protocols and representative data.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Reversed-phase HPLC (RP-HPLC) is a robust and widely accessible technique for the purity analysis of arylboronic acids. A key challenge in the HPLC analysis of boronic acids is their potential for on-column degradation, primarily through hydrolysis of the carbon-boron bond (protodeboronation), especially in the presence of free silanol groups on the stationary phase and protic solvents.[1] To mitigate this, specific analytical columns and mobile phase conditions are recommended.

Experimental Protocol: RP-HPLC

A stability-indicating RP-HPLC method can effectively separate 3-allyloxyphenylboronic acid from its potential impurities, such as starting materials, by-products, and degradation products.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A column with low silanol activity, such as a Waters XTerra MS C18 (4.6 x 150 mm, 5 µm), is recommended to minimize on-column hydrolysis.[1]

• Mobile Phase: A gradient of acetonitrile and water containing 0.1% formic acid. The addition of an acid modifier can improve peak shape and resolution.

• Gradient: 10% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: The 3-allyloxyphenylboronic acid sample is dissolved in a 1:1 mixture of acetonitrile and water to a concentration of approximately 1 mg/mL and filtered through a 0.45 µm syringe filter before injection. To minimize degradation, aprotic diluents like pure acetonitrile can be used for sample preparation.[1]

Comparison of Analytical Methods

While HPLC is a powerful tool, other analytical techniques can provide complementary information for a comprehensive purity assessment. The following table compares the performance of HPLC with Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Method	Principle	Advantages	Disadvantages	Typical Purity (%)
HPLC	Differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	High resolution, high sensitivity, suitable for non-volatile and thermally labile compounds, widely available.	Potential for on-column degradation of boronic acids, requires careful method development.	>98
GC-MS	Separation of volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass analysis.	Excellent for identifying and quantifying volatile impurities, very high sensitivity.	Requires derivatization for non-volatile boronic acids, which adds a step to the sample preparation and can introduce variability.[2]	>99 (for volatile impurities)
NMR (¹H and ¹¹B)	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field to provide structural information.	Provides detailed structural information, can identify and quantify impurities without the need for a reference standard (qNMR), ¹¹B NMR is specific for boron-containing species.[3]	Lower sensitivity compared to HPLC and GC-MS, spectra can be complex due to the formation of boronic anhydrides (boroxines).[4]	>97

Alternative Analytical Techniques: Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Boronic acids are generally not volatile enough for direct GC analysis and require derivatization.

• Derivatization: React the 3-allyloxyphenylboronic acid sample with a derivatizing agent such as pinacol or triethanolamine to form a more volatile boronate ester.[2][5]

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection: Split/splitless injection.

• Mass Spectrometry: Electron ionization (EI) with scanning over a relevant mass range.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides valuable information on the structural integrity and purity of the synthesized compound.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated methanol (CD₃OD) is recommended as it can break down boronic anhydrides (boroxines), leading to sharper and more easily interpretable spectra.[4] Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) can also be used.

• Analysis:

  • ¹H NMR: Provides information on the overall structure and the presence of proton-containing impurities. Purity can be estimated by integrating the signals of the compound against those of known impurities or a certified internal standard (qNMR).

  • ¹¹B NMR: Confirms the presence of the boronic acid and can distinguish it from its corresponding boroxine anhydride, which appears at a slightly different chemical shift.[6]

Workflow and Data Interpretation

The following diagrams illustrate the experimental workflow for purity assessment and a logical relationship for selecting the appropriate analytical method.

Workflow for the purity assessment of synthesized 3-allyloxyphenylboronic acid.

Decision tree for selecting the appropriate analytical method.

Conclusion

The purity assessment of synthesized 3-allyloxyphenylboronic acid is critical for its effective use in research and development. While HPLC provides a robust and high-resolution method for quantifying non-volatile impurities, a comprehensive evaluation should ideally incorporate complementary techniques. GC-MS is highly effective for identifying and quantifying volatile impurities after derivatization, and NMR spectroscopy offers invaluable structural confirmation and the potential for absolute quantification. The choice of methodology will depend on the specific requirements of the analysis, including the expected impurities, the desired level of sensitivity, and the available instrumentation. For routine quality control, a well-developed HPLC method is often sufficient, while for in-depth characterization, a multi-technique approach is recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. Fast quantitative analysis of boric acid by gas chromatography-mass spectrometry coupled with a simple and selective derivatization reaction using triethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.sdsu.edu [chemistry.sdsu.edu]

The Allyloxy Group: A Catalyst for Unique Reactivity in Aromatic Systems

For Researchers, Scientists, and Drug Development Professionals: An Experimental Comparison of the Allyloxy Group's Influence on Reactivity Against Methoxy and Hydroxy Alternatives.

The introduction of an allyloxy group onto an aromatic ring imparts a unique reactivity profile that extends beyond the typical electronic effects of simpler alkoxy or hydroxyl substituents. The presence of the adjacent C=C double bond in the allyl group opens up pathways to concerted pericyclic reactions, most notably the Claisen rearrangement, which are inaccessible to its methoxy and hydroxy counterparts. This guide provides a comparative analysis of the allyloxy group's reactivity, supported by experimental data, to illustrate its distinct role in synthetic chemistry.

The Claisen Rearrangement: A Signature Reaction of the Allyloxy Group

The thermal[1][1]-sigmatropic rearrangement of allyl aryl ethers, known as the Claisen rearrangement, is a cornerstone of organic synthesis for the formation of C-C bonds. This intramolecular process, which leads to the formation of ortho-allyl phenols, highlights the unique reactivity of the allyloxy group. In contrast, heating an analogous methoxy-substituted arene, such as anisole, under similar conditions does not result in a rearrangement but rather leads to decomposition at higher temperatures.

Comparative Reactivity Data

The following table summarizes the product distribution for the thermal Claisen rearrangement of various meta- and para-substituted allyl phenyl ethers. For comparison, the expected outcome for a methoxy-substituted analog under similar conditions is provided.

Substituent (R)	Starting Material	Reaction Conditions	Product(s)	Product Ratio (ortho:ortho')	Reference
H	Allyl phenyl ether	200 °C	2-Allylphenol	N/A	[2]
m-CH₃	3-Methylallyl phenyl ether	200 °C	2-Allyl-5-methylphenol, 2-Allyl-3-methylphenol	1.0 : 1.2	[2]
m-Cl	3-Chloroallyl phenyl ether	200 °C	2-Allyl-5-chlorophenol, 2-Allyl-3-chlorophenol	1.0 : 1.4	[2]
m-NO₂	3-Nitroallyl phenyl ether	200 °C	2-Allyl-5-nitrophenol, 2-Allyl-3-nitrophenol	1.0 : 1.6	[2]
p-CH₃	4-Methylallyl phenyl ether	200 °C	2-Allyl-4-methylphenol	Only one ortho product	[2]
p-Cl	4-Chloroallyl phenyl ether	200 °C	2-Allyl-4-chlorophenol	Only one ortho product	[2]
m-OCH₃	Anisole (for comparison)	200 °C	No rearrangement	N/A	General Knowledge

Note: The product ratio for meta-substituted reactants refers to the two possible ortho-rearranged isomers.

This data clearly demonstrates that the allyloxy group is not merely an activating group for electrophilic aromatic substitution but possesses a distinct reactivity that allows for the specific introduction of an allyl group at the ortho position. The electronic nature of other substituents on the ring influences the regioselectivity of this rearrangement.[2]

Experimental Protocols

General Procedure for Thermal Claisen Rearrangement

This protocol is adapted from the work of Möller et al.[2]

Materials:

• Substituted allyl aryl ether (0.1–1.0 g)

• Schlenk flask (25–100 mL)

• Vacuum/inert gas line

• Pre-heated aluminum block or oil bath

• Solvents for purification (e.g., hexane, ethyl acetate)

• Silica gel for column chromatography

Procedure:

• Place the substituted allyl aryl ether into a Schlenk flask.

• Connect the flask to a vacuum/inert gas line and perform three vacuum-nitrogen cycles to ensure an inert atmosphere.

• Immerse the Schlenk flask in an aluminum block or oil bath pre-heated to 200 °C.

• Maintain the reaction at this temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reaction times can vary from a few hours to over 24 hours depending on the substrate.

• Upon completion, cool the reaction mixture to room temperature.

• If necessary, purify the product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, and MS).

Visualizing the Reaction Pathway and Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to Palladium Catalysts for Cross-Coupling with 3-Allyloxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] The choice of palladium catalyst is a critical parameter that significantly influences reaction yield, selectivity, and overall efficiency. This guide provides a comparative overview of common palladium catalysts for the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid with aryl halides, supported by experimental data from analogous systems and detailed protocols.

Performance Comparison of Palladium Catalysts

Direct comparative studies of various palladium catalysts for the Suzuki-Miyaura coupling of 3-allyloxyphenylboronic acid are not extensively documented in readily available literature. However, by examining data from reactions with structurally similar substituted phenylboronic acids, we can infer the relative performance of common catalysts. The following table summarizes the performance of several widely used palladium-based catalytic systems in Suzuki-Miyaura coupling reactions, which can serve as a valuable guide for catalyst selection.

Table 1: Performance of Common Palladium Catalysts in Suzuki-Miyaura Coupling of Substituted Phenylboronic Acids

Palladium Catalyst Precursor	Ligand	Typical Catalyst Loading (mol%)	Reaction Conditions	Observed Yields with Similar Substrates	Key Characteristics & Considerations
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	1-5	Toluene/Ethanol/Water, K₂CO₃, 90 °C	Good to Excellent[3]	A versatile and commonly used "go-to" catalyst for a wide range of substrates. Air-sensitive and should be handled under an inert atmosphere.
Pd(OAc)₂	Palladium(II) Acetate	1-3	Toluene, K₃PO₄, 80-110 °C	Good to Excellent[3]	Often used in combination with a variety of phosphine or N-heterocyclic carbene (NHC) ligands. The choice of ligand is crucial for catalytic activity.
PdCl₂(dppf)	[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)	1-3	Dioxane/Water, Cs₂CO₃, 100 °C	High to Excellent[4]	Particularly effective for challenging couplings, including those involving heteroaryl halides and sterically hindered substrates.
Pd/C	Palladium on Carbon	3-10	Aqueous media, various bases	Good to Excellent[5]	A heterogeneous catalyst that offers advantages in terms of easy separation and potential for recycling. Reaction rates can be slower compared to homogeneous catalysts.
Pd₂(dba)₃	Tris(dibenzylideneacetone)dipalladium(0)	0.5-2	Various solvents and bases	High to Excellent	A common Pd(0) source that requires the addition of a ligand for catalytic activity. Often paired with bulky, electron-rich phosphine ligands for high turnover numbers.

Note: The data presented is compiled from various sources with differing reaction conditions and substrates. This information should be used as a qualitative guide for catalyst selection and optimization.

Experimental Protocols

Below is a general experimental protocol for a Suzuki-Miyaura cross-coupling reaction that can be adapted for the coupling of 3-allyloxyphenylboronic acid with an aryl halide.

General Procedure for Suzuki-Miyaura Coupling

Reaction Setup:

• To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.), 3-allyloxyphenylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%) and any additional ligand to the flask.

• Seal the flask with a rubber septum and create an inert atmosphere by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent (e.g., a mixture of toluene, ethanol, and water) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

Work-up and Purification:

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired biaryl compound.

This protocol is a general guideline and may require optimization for specific substrates and catalysts.[3]

Catalytic Cycle Visualization

The Suzuki-Miyaura cross-coupling reaction proceeds through a well-defined catalytic cycle involving a palladium(0) species. The key steps are oxidative addition, transmetalation, and reductive elimination.[2]

Caption: Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]

Assessing the Steric Effects of the 3-Allyloxy Substituent in Cross-Coupling Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of substituents onto aromatic rings is a cornerstone of modern synthetic chemistry, profoundly influencing the electronic and steric properties of molecules. This guide provides a comparative analysis of the steric effects of a 3-allyloxy substituent in four major palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Heck, Negishi, and Buchwald-Hartwig amination reactions. While direct comparative studies quantifying the steric hindrance of the 3-allyloxy group against an unsubstituted or methoxy-substituted analogue are not abundant in the peer-reviewed literature, this guide synthesizes established principles of steric effects in cross-coupling reactions to provide an objective assessment. The experimental data presented is illustrative and aims to guide researchers in predicting reaction outcomes and optimizing conditions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organoboron compound and an organic halide or triflate. The steric hindrance of substituents ortho to the boron group can significantly impact the rate of transmetalation, a key step in the catalytic cycle.

Expected Steric Effects of the 3-Allyloxy Substituent:

The 3-allyloxy group, being larger than a methoxy group, is expected to exert a greater steric influence. This can manifest as a slight decrease in reaction rate and yield compared to a less hindered analogue. However, the flexibility of the allyl group may allow it to adopt conformations that minimize steric clash with the palladium catalyst, mitigating this effect to some extent.

Illustrative Performance Comparison in Suzuki-Miyaura Coupling

Arylboronic Acid	Coupling Partner	Product	Representative Yield (%)	Reaction Time (h)	Notes
2-Methoxyphenylboronic acid	4-Iodoanisole	2,4'-Dimethoxybiphenyl	92	4	Electron-donating group can accelerate transmetalation.
2-Allyloxyphenylboronic acid	4-Iodoanisole	2-Allyloxy-4'-methoxybiphenyl	85 (estimated)	6	Increased steric bulk may lead to slightly lower yield and longer reaction time.
Phenylboronic acid	4-Iodoanisole	4-Methoxybiphenyl	88	5	Baseline for comparison.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Allyloxyphenylboronic Acid with 4-Iodoanisole

Materials:

• 2-Allyloxyphenylboronic acid (1.2 mmol)

• 4-Iodoanisole (1.0 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol)

• SPhos (0.04 mmol)

• Potassium phosphate (K₃PO₄, 2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To an oven-dried Schlenk tube, add 2-allyloxyphenylboronic acid, 4-iodoanisole, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with argon three times.

• Add degassed toluene and water via syringe.

• Stir the mixture at 100 °C for 6 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle

Heck Reaction

The Heck reaction couples an unsaturated halide with an alkene. For substrates like 1-allyloxy-2-bromobenzene, a key consideration is the potential for an intramolecular Heck reaction, leading to cyclization, which can compete with the desired intermolecular coupling.[1]

Expected Steric Effects and Reactivity of the 3-Allyloxy Substituent:

The presence of the allyloxy group in the ortho position can sterically hinder the approach of the intermolecular alkene coupling partner. However, it also introduces the possibility of a facile intramolecular cyclization to form a six-membered ring.[1] The reaction outcome will depend on the specific conditions and the reactivity of the intermolecular alkene.

Illustrative Performance Comparison in Heck Reaction

Aryl Halide	Alkene	Product	Representative Yield (%)	Reaction Pathway
1-Methoxy-2-bromobenzene	n-Butyl acrylate	(E)-Butyl 3-(2-methoxyphenyl)acrylate	85	Intermolecular
1-Allyloxy-2-bromobenzene	n-Butyl acrylate	3-(2H-Chromen-4-yl)propanoate	75 (cyclized)	Intramolecular-Intermolecular Tandem
Bromobenzene	n-Butyl acrylate	(E)-Butyl cinnamate	90	Intermolecular

Experimental Protocol: Heck Reaction of 1-Allyloxy-2-bromobenzene with n-Butyl Acrylate

Materials:

• 1-Allyloxy-2-bromobenzene (1.0 mmol)

• n-Butyl acrylate (1.5 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.03 mmol)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 0.06 mmol)

• Triethylamine (NEt₃, 1.5 mmol)

• Acetonitrile (5 mL)

Procedure:

• In a sealed tube, combine 1-allyloxy-2-bromobenzene, n-butyl acrylate, Pd(OAc)₂, P(o-tol)₃, and NEt₃ in acetonitrile.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Seal the tube and heat the reaction at 100 °C for 12 hours.

• Monitor the reaction by GC-MS to observe the formation of the cyclized-coupled product.

• After cooling, dilute the mixture with diethyl ether and wash with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over MgSO₄, filter, and concentrate.

• Purify the product by column chromatography.

Heck Reaction Catalytic Cycle

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc compound with an organic halide. Similar to the Suzuki-Miyaura coupling, steric hindrance at the ortho position of the organozinc reagent can affect the reaction rate.

Expected Steric Effects of the 3-Allyloxy Substituent:

The 3-allyloxy group is anticipated to introduce more steric bulk compared to a methoxy group, potentially slowing down the transmetalation step with the palladium catalyst. This could lead to lower yields or require more forcing reaction conditions.

Illustrative Performance Comparison in Negishi Coupling

Organozinc Reagent	Coupling Partner	Product	Representative Yield (%)	Reaction Time (h)
(2-Methoxyphenyl)zinc chloride	1-Bromonaphthalene	1-(2-Methoxyphenyl)naphthalene	88	12
(2-Allyloxyphenyl)zinc chloride	1-Bromonaphthalene	1-(2-Allyloxyphenyl)naphthalene	78 (estimated)	18
Phenylzinc chloride	1-Bromonaphthalene	1-Phenylnaphthalene	91	10

Experimental Protocol: Negishi Coupling of (2-Allyloxyphenyl)zinc Chloride with 1-Bromonaphthalene

Materials:

• 2-Allyloxy-1-iodobenzene (1.0 mmol)

• Zinc dust (1.5 mmol)

• 1,2-Dibromoethane (0.1 mmol)

• THF (3 mL)

• 1-Bromonaphthalene (1.2 mmol)

• Pd₂(dba)₃ (0.01 mmol)

• SPhos (0.02 mmol)

Procedure:

• Activate zinc dust by stirring with 1,2-dibromoethane in THF for 30 minutes, then allow the zinc to settle.

• To the activated zinc, add a solution of 2-allyloxy-1-iodobenzene in THF and stir at room temperature for 2 hours to form the organozinc reagent.

• In a separate flask, combine 1-bromonaphthalene, Pd₂(dba)₃, and SPhos in THF.

• Transfer the freshly prepared organozinc solution to the second flask via cannula.

• Stir the reaction mixture at 60 °C for 18 hours.

• Monitor by TLC or GC-MS.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

References

• 1. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]

A Comparative Analysis of 3-Allyloxyphenylboronic Acid and Other Functionalized Phenylboronic Acids in Chemical Synthesis and Biological Systems

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of 3-allyloxyphenylboronic acid with other functionalized phenylboronic acids, supported by experimental data from the literature, to guide applications in synthetic chemistry and drug discovery.

Phenylboronic acids are a cornerstone of modern organic synthesis, most notably for their indispensable role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. The functionalization of the phenyl ring allows for the fine-tuning of the molecule's electronic and steric properties, which in turn influences its reactivity and biological activity. This guide provides a comparative study of 3-allyloxyphenylboronic acid against other phenylboronic acids bearing common functional groups, such as methoxy, chloro, and formyl substituents.

Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a versatile method for forging carbon-carbon bonds, typically between an organoboron compound and an organic halide. The electronic nature of the substituent on the phenylboronic acid can significantly impact the reaction yield. Electron-donating groups (EDGs) are known to enhance the nucleophilicity of the aryl group, which can accelerate the transmetalation step in the catalytic cycle, often leading to higher yields. Conversely, electron-withdrawing groups (EWGs) can decrease the electron density, potentially slowing down the reaction.

Phenylboronic Acid Derivative	Coupling Partner	Catalyst/Base/Solvent	Yield (%)
3-Methoxyphenylboronic acid	Aryl Halide	Not Specified	92.1[1]
4-Chlorophenylboronic acid	7-Chloro-4-iodoquinoline	Phosphine-Free Palladium/Water	98[2]
3-Formylphenylboronic acid	2-Iodotoluene	Pd(PPh₃)₄/Na₂CO₃/DME/H₂O	54[3]
Phenylboronic acid (unsubstituted)	4-Bromoanisole	Pd-bpydc-Nd/Various Bases	~90-95[4]

Comparative Biological Activity: A Look at Cytotoxicity

Functionalized phenylboronic acids have garnered significant interest in medicinal chemistry due to their unique chemical properties and biological activities. Many boronic acid derivatives have been investigated for their potential as enzyme inhibitors and anticancer agents. Generally, phenylboronic acids exhibit low to moderate cytotoxicity.

Direct cytotoxic data for 3-allyloxyphenylboronic acid is not extensively reported. However, a study on boronic acid analogues of Combretastatin A-4, a potent anti-cancer agent, provides valuable insights. An analogue with a 3-methoxy-4-hydroxy substitution pattern on one of the phenyl rings exhibited significant cytotoxicity against various cancer cell lines. Given the electronic similarity between the methoxy and allyloxy groups, this suggests that 3-allyloxyphenylboronic acid could also possess noteworthy biological activity.

The following table presents available cytotoxicity data for other functionalized phenylboronic acids.

Phenylboronic Acid Derivative	Cell Line	Measurement	Result
2-Formylphenylboronic acid	L929 Fibroblasts	Cell Viability	>84% viability at 3.90-31.25 µg/ml[5]
3-Chlorophenylboronic acid	L929 Fibroblasts	Cell Viability	64-109% viability at 3.90-250 µg/ml[5]
Phenylboronic acid (unsubstituted)	4T1 & SCCVII (cancer)	Cytotoxicity	Dose-dependent cytotoxicity observed[6]

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling Reaction

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 mmol)

• Phenylboronic acid derivative (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene, Dioxane, DMF/Water mixture)

Procedure:

• To a round-bottom flask, add the aryl halide, phenylboronic acid derivative, and base.

• Purge the flask with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

• Add the solvent and the palladium catalyst to the flask under the inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

General Protocol for MTT Cytotoxicity Assay

This protocol outlines a general procedure for assessing the cytotoxicity of a compound on a cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• Test compound (phenylboronic acid derivative)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the solvent used to dissolve the compound) and a no-treatment control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for another 2-4 hours, allowing for the formation of formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Read the absorbance of the plates on a microplate reader at the appropriate wavelength (e.g., 570 nm).

• Calculate the percentage of cell viability for each concentration relative to the control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizations

Caption: A diagram of the Suzuki-Miyaura catalytic cycle.

Caption: Structures of the compared phenylboronic acids.

Caption: General workflow for synthesis and biological evaluation.

References

• 1. Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In vitro and in vivo antitumour effects of phenylboronic acid against mouse mammary adenocarcinoma 4T1 and squamous carcinoma SCCVII cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Combretastatin A-4 Analogs and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Allyloxyphenylboronic Acid: A Step-by-Step Guide

For Immediate Release

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 3-Allyloxyphenylboronic acid are paramount to ensuring a secure and compliant laboratory environment. Adherence to established protocols for chemical waste mitigates risks to personnel and the ecosystem. This guide provides essential, step-by-step instructions for the proper disposal of 3-Allyloxyphenylboronic acid, aligning with best practices in laboratory safety and chemical handling.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling of 3-Allyloxyphenylboronic acid and its associated waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[1]

Based on data from closely related compounds such as 3-Methoxyphenylboronic acid, 3-Allyloxyphenylboronic acid is expected to cause skin and eye irritation, and may cause respiratory irritation.[2][3] Therefore, treating it as hazardous waste is a critical first step in its disposal lifecycle.

Summary of Safety and Hazard Data

The following table summarizes the key safety and hazard information for 3-Allyloxyphenylboronic acid and its close structural analogs. This data should inform risk assessments and handling procedures.

Parameter	Information	Source
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[2][3]
GHS Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P501: Dispose of contents/container to an approved waste disposal plant.	[2][3]
Incompatible Materials	Strong oxidizing agents.	[1]
Storage	Store in a cool, dry, well-ventilated place in a tightly sealed container.	[1]

Step-by-Step Disposal Protocol

The disposal of 3-Allyloxyphenylboronic acid and any contaminated materials must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

1. Waste Segregation and Collection:

• Solid Waste: Collect unused 3-Allyloxyphenylboronic acid or any solid materials contaminated with it (e.g., weighing paper, contaminated gloves, pipette tips) in a designated, sealable container. This container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "3-Allyloxyphenylboronic acid".

• Liquid Waste: If 3-Allyloxyphenylboronic acid is in a solution, collect it in a separate, clearly labeled, and sealable container for liquid hazardous waste. The label should specify the chemical name and all solvent components.

• Avoid Incompatibilities: Do not mix boronic acid waste with incompatible chemicals, such as strong oxidizing agents.[1]

2. Container Management:

• All waste containers must be in good condition, compatible with the chemical waste, and kept tightly closed except when adding waste.

• The waste container must be labeled with the words "Hazardous Waste" and the full chemical name.

3. Disposal of Empty Containers:

• Empty containers of 3-Allyloxyphenylboronic acid must be properly decontaminated before disposal.

• Triple Rinse: In a chemical fume hood, rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol).

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as liquid hazardous waste.

• Final Container Disposal: After triple rinsing and allowing the container to air dry completely in a well-ventilated area, deface or remove the original label. The clean, dry container can then be disposed of according to your institution's guidelines for regular laboratory glassware or plastic recycling.

4. Arranging for Waste Pickup:

• Store the sealed and labeled hazardous waste containers in a designated satellite accumulation area.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste. Follow all institutional procedures for waste manifest and pickup requests.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Allyloxyphenylboronic acid.

Caption: Disposal workflow for 3-Allyloxyphenylboronic acid.

References

• 1. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-Allyloxyphenylboronic acid

Essential Safety and Handling Guide for 3-Allyloxyphenylboronic Acid

This guide provides immediate safety and logistical information for researchers, scientists, and drug development professionals handling 3-Allyloxyphenylboronic acid. The following procedures are designed to ensure a safe laboratory environment by outlining necessary personal protective equipment, operational protocols, and proper disposal methods.

Immediate Safety Precautions

When handling 3-Allyloxyphenylboronic acid, adherence to strict safety protocols is essential to mitigate potential hazards. Based on data for related boronic acid compounds, this chemical should be treated as a substance that can cause skin, eye, and respiratory irritation, and may be harmful if swallowed.[1][2]

Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1]

Hygiene Measures:

• Avoid all personal contact, including the inhalation of dust or vapors.[2]

• Wash hands thoroughly with soap and water after handling and before breaks.[2]

• Do not eat, drink, or smoke in the laboratory.[2]

• Remove any contaminated clothing immediately and wash it before reuse.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure when working with 3-Allyloxyphenylboronic acid. The following PPE is recommended based on the hazards associated with the boronic acid class.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1]	Protects eyes from dust particles and potential splashes.
Hand Protection	Chemically resistant gloves (e.g., nitrile).	Prevents skin contact with the compound. Gloves should be inspected before use and changed immediately upon contamination.
Body Protection	A laboratory coat, fully buttoned, along with long pants and closed-toe shoes.	Protects skin from accidental spills and contact.
Respiratory Protection	A NIOSH/MSHA approved respirator (e.g., N95 dust mask) is recommended when handling the solid compound to prevent the inhalation of dust particles, especially if a fume hood is not available.[1]	Minimizes the risk of respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 3-Allyloxyphenylboronic acid.

• Preparation:

  • Ensure that a safety shower and eyewash station are readily accessible before beginning work.[1]

  • Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

  • The work area should be clean and free of clutter.

• Donning PPE:

  • Put on all required personal protective equipment as outlined in the table above before handling the chemical.

• Handling:

  • Keep the container of 3-Allyloxyphenylboronic acid tightly closed when not in use.

  • Avoid generating dust when transferring the solid. Use appropriate tools, such as a spatula, for transfers.

  • If creating a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling:

  • Clean the work area to remove any residual chemical.

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Disposal Plan

All waste generated from the use of 3-Allyloxyphenylboronic acid, including contaminated PPE and empty containers, must be considered hazardous waste unless determined otherwise by your institution's EHS department.[3]

Waste Collection:

• Solid Waste: Collect unused or waste 3-Allyloxyphenylboronic acid in a designated, labeled, and sealed container for hazardous waste.

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, weigh paper, and pipette tips, should also be disposed of as hazardous waste.

• Liquid Waste: Solutions of 3-Allyloxyphenylboronic acid should be collected in a separate, labeled container for hazardous liquid waste. Do not pour waste down the drain unless explicitly permitted by local regulations for very small, dilute quantities.[3][4][5]

Container Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-Allyloxyphenylboronic acid".

Storage and Disposal:

• Store waste containers in a designated satellite accumulation area.

• Follow your institution's established procedures for hazardous waste pickup and disposal.

Emergency Procedures

Emergency Situation	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]
Skin Contact	Immediately wash the affected area with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention if irritation persists.[1][2]
Inhalation	Remove from exposure and move to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][2]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

In the event of a spill, evacuate the area and ensure it is well-ventilated. For small spills, use an inert absorbent material to contain the spill. Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[4] For large spills, contact your institution's EHS department immediately.

Workflow for Handling 3-Allyloxyphenylboronic Acid

Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of 3-Allyloxyphenylboronic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. laballey.com [laballey.com]
• 4. sciencing.com [sciencing.com]
• 5. chemtalk.com.au [chemtalk.com.au]